3-(2-Fluoro-4-nitrophenoxy)piperidine

Core Science & Biosynthesis

Technical Whitepaper: Chemical Structure, Properties, and Synthesis of 3-(2-Fluoro-4-nitrophenoxy)piperidine

Executive Summary

In modern medicinal chemistry, the strategic incorporation of fluorinated and nitrogen-containing heterocycles is paramount for optimizing pharmacokinetic properties, metabolic stability, and target binding affinity. 3-(2-Fluoro-4-nitrophenoxy)piperidine (CAS: 1304078-01-0) [1] is a highly versatile, bifunctional building block widely utilized in the synthesis of small-molecule therapeutics, particularly kinase inhibitors and GPCR ligands.

This whitepaper provides an in-depth technical analysis of its physicochemical properties, the mechanistic rationale behind its highly regioselective synthesis, and field-proven experimental protocols designed for high-yield, scalable production.

Physicochemical Profiling

The structural architecture of 3-(2-Fluoro-4-nitrophenoxy)piperidine features a basic piperidine ring linked via an ether bridge to a fluoronitrophenyl moiety.

• The Piperidine Ring: Confers a basic center (pKa ~9–10), allowing for the formation of stable, water-soluble salts (e.g., hydrochloride) which drastically improve handling and aqueous solubility.

• The Fluorine Atom: Positioned ortho to the ether linkage, the fluorine atom modulates the electron density of the aromatic ring, increases lipophilicity, and can participate in orthogonal hydrogen bonding within protein binding pockets.

• The Nitro Group: Serves as a robust synthetic handle. It is typically reduced downstream to an aniline, enabling subsequent Buchwald-Hartwig cross-couplings, amide formations, or urea linkages.

Quantitative Data Summary

Property	Value
Chemical Name	3-(2-Fluoro-4-nitrophenoxy)piperidine
CAS Registry Number	1304078-01-0
Molecular Formula	C₁₁H₁₃FN₂O₃
Molecular Weight	240.23 g/mol
Hydrogen Bond Donors	1 (Piperidine -NH)
Hydrogen Bond Acceptors	4 (O, N, F)
Topological Polar Surface Area (TPSA)	67.5 Ų
Rotatable Bonds	3
Physical State	Viscous oil (Free base) / Crystalline solid (HCl salt)

Mechanistic Principles of Regioselective Synthesis

The synthesis of 3-(2-Fluoro-4-nitrophenoxy)piperidine relies on a highly regioselective Nucleophilic Aromatic Substitution (SNAr) . The reaction utilizes 1,2-difluoro-4-nitrobenzene and an N-Boc protected 3-hydroxypiperidine [2].

The Causality of Regioselectivity

A common challenge in SNAr reactions involving polyhalogenated substrates is predicting and controlling the site of nucleophilic attack. In 1,2-difluoro-4-nitrobenzene, there are two potential leaving groups: the fluorine at C1 and the fluorine at C2.

• Attack at C1 (Para to the Nitro Group): When the alkoxide nucleophile attacks the C1 position, the resulting negative charge in the intermediate Meisenheimer complex is delocalized directly onto the highly electronegative oxygen atoms of the nitro group via resonance. This profound thermodynamic stabilization lowers the activation energy barrier.

• Attack at C2 (Meta to the Nitro Group): Attack at the C2 position generates a Meisenheimer complex where the negative charge cannot be delocalized onto the nitro group. The lack of resonance stabilization makes this pathway energetically prohibitive.

Validated Experimental Protocols

The following protocols are engineered as self-validating systems, ensuring high purity and scalability by leveraging specific solvent and reagent causalities.

Step 1: SNAr Coupling

Objective: Synthesize tert-butyl 3-(2-fluoro-4-nitrophenoxy)piperidine-1-carboxylate.

• Preparation: Charge a flame-dried round-bottom flask with tert-butyl 3-hydroxypiperidine-1-carboxylate (1.05 equiv) and anhydrous N,N-Dimethylformamide (DMF) to create a 0.2 M solution.

• Deprotonation: Add Potassium carbonate (K₂CO₃) (2.0 equiv) to the solution.

  • Causality: K₂CO₃ is a mild, heterogeneous base. In a polar aprotic solvent like DMF, it effectively deprotonates the secondary alcohol to generate a highly reactive "naked" alkoxide nucleophile, without being strong enough to cause unwanted ester hydrolysis or side reactions [4].

• Addition: Stir the suspension at room temperature for 15 minutes, then add 1,2-difluoro-4-nitrobenzene (1.0 equiv) dropwise.

  • Causality: Dropwise addition controls the exothermic nature of the SNAr reaction and minimizes the risk of bis-substitution.

• Reaction: Heat the mixture to 60 °C for 4–6 hours. Monitor completion via LC-MS.

• Workup: Quench the reaction by pouring it into ice water. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine (critical for removing residual DMF), dry over Na₂SO₄, and concentrate under reduced pressure.

Step 2: Acidic Deprotection

Objective: Isolate 3-(2-Fluoro-4-nitrophenoxy)piperidine as a stable hydrochloride salt.

• Dissolution: Dissolve the crude Boc-protected intermediate in Dichloromethane (DCM) (0.1 M).

• Cooling: Cool the solution to 0 °C in an ice bath.

  • Causality: Cooling mitigates the rapid, exothermic evolution of isobutylene and CO₂ gases during Boc cleavage, preventing solvent bumping and ensuring a controlled reaction profile.

• Cleavage: Slowly add 4M HCl in 1,4-dioxane (5.0 equiv).

  • Causality: While Trifluoroacetic acid (TFA) is commonly used, employing HCl in dioxane directly yields the hydrochloride salt of the piperidine. This significantly enhances the compound's crystallinity and shelf-stability, avoiding the formation of hygroscopic trifluoroacetate salts that complicate downstream stoichiometry.

• Isolation: Warm to room temperature and stir for 2 hours. Concentrate the mixture under reduced pressure. Triturate the resulting solid with diethyl ether to remove non-polar impurities. Filter and dry under vacuum to yield the final product.

Workflow Visualization

Fig 1: Synthetic workflow and downstream application of 3-(2-Fluoro-4-nitrophenoxy)piperidine.

References

• BLD Pharm. 946759-44-0 | 3-(3-Nitrophenoxy)piperidine | BLD Pharm (Contains CAS 1304078-01-0 Data). bldpharm.com. Link[1]

• Google Patents. US8507540B2 - Oxazolidinone derivatives containing new bicyclic group, having antibacterial activity, and method for treating pathogenic bacterial infections using the same. google.com. Link[2]

• National Institutes of Health (PMC). Transition-Metal-Free One-Pot Synthesis of Fused Benzofuranamines and Benzo[b]thiophenamines. nih.gov. Link[4]

• ChemRxiv. Synthesis and Evaluation of Novel Oxanthrene Scaffold-derived Oxazolidinone Antibiotics with Potent Antitubercular Activity. chemrxiv.org. Link[3]

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Therapeutic Potential of 3-(2-Fluoro-4-nitrophenoxy)piperidine in Medicinal Chemistry: A Strategic Building Block for Kinase Inhibitor Design

Executive Summary

In the landscape of targeted oncology and signal transduction modulation, the architecture of small molecule inhibitors relies heavily on modular, highly functionalized pharmacophores. 3-(2-Fluoro-4-nitrophenoxy)piperidine has emerged as a critical synthetic intermediate and structural motif. By merging the established kinase-binding properties of a fluorinated phenoxy ether with the physicochemical enhancements of a basic aliphatic heterocycle, this compound serves as a foundational building block for synthesizing Type II kinase inhibitors, particularly those targeting c-Met and ULK1[1][2].

As a Senior Application Scientist, I have structured this technical guide to dissect the structural rationale, self-validating synthetic methodologies, and therapeutic applications of this compound, providing drug development professionals with a comprehensive blueprint for its utilization.

Structural Rationale & Pharmacophore Analysis

The design of 3-(2-Fluoro-4-nitrophenoxy)piperidine is not arbitrary; it is a masterclass in rational drug design, balancing target affinity with pharmacokinetic (PK) viability.

• The 2-Fluoro Substituent: The introduction of fluorine ortho to the ether linkage serves a dual purpose. First, it conformationally locks the dihedral angle of the ether bond via stereoelectronic effects (dipole-dipole interactions between the fluorine lone pairs and the ether oxygen), pre-organizing the molecule for optimal insertion into the narrow hydrophobic pockets of kinase active sites[2]. Second, it blocks oxidative metabolism at the electron-rich ortho position, enhancing metabolic half-life.

• The 4-Nitro Group (Synthetic Handle): While rarely retained in final clinical candidates due to potential toxicity, the nitro group is a highly activated electrophilic director during synthesis. Post-synthesis, it is readily reduced to an aniline, providing a versatile nucleophilic handle for coupling with pyrimidines, picolinates, or triazolopyrazines to construct the final active pharmaceutical ingredient (API)[3][4].

• The 3-Piperidinyl Ring: The aliphatic heterocycle introduces a basic amine (pKa ~9.8). This dramatically improves aqueous solubility and provides a solvent-exposed moiety capable of forming critical salt bridges with acidic residues at the entrance of the ATP-binding cleft. Furthermore, the 3-position substitution introduces a chiral center, allowing medicinal chemists to separate enantiomers and probe stereospecific structure-activity relationships (SAR).

Application in Targeted Therapeutics

The downstream derivatives of 3-(2-Fluoro-4-nitrophenoxy)piperidine have shown profound efficacy in disrupting oncogenic signaling pathways.

c-Met (HGF Receptor) Inhibition

Abnormal activation of the HGF/c-Met signaling pathway is a hallmark of tumor metastasis and invasion. Derivatives utilizing the 2-fluoro-4-aminophenoxy scaffold (derived from our target compound) act as potent Type II c-Met inhibitors[2]. The fluorophenoxy moiety penetrates deep into the hydrophobic pocket adjacent to the ATP-binding site, stabilizing the kinase in its inactive "DFG-out" conformation. This competitive inhibition halts downstream PI3K and MAPK signaling, effectively inducing tumor stasis[5][6].

ULK1 Inhibition in Non-Small Cell Lung Cancer (NSCLC)

Recent breakthroughs have utilized the 2-fluoro-4-nitrophenoxy motif to synthesize novel UNC51-like kinase 1 (ULK1) inhibitors. For instance, coupling this pharmacophore with a pyrimidin-2-amine core yielded compounds that completely blocked autophagy and induced apoptosis in A549 NSCLC cell lines, highlighting the motif's versatility beyond standard receptor tyrosine kinases[1].

Fig 1. HGF/c-Met signaling pathway and competitive inhibition by functionalized derivatives.

Regioselective Synthesis Workflow

To synthesize 3-(2-Fluoro-4-nitrophenoxy)piperidine, we employ a highly regioselective Nucleophilic Aromatic Substitution (SNAr). The protocol below is designed as a self-validating system, ensuring high fidelity and yield.

Experimental Protocol: SNAr and Deprotection

Reagents: N-Boc-3-hydroxypiperidine (1.0 eq), 3,4-Difluoronitrobenzene (1.1 eq), Sodium Hydride (60% dispersion, 1.5 eq), Anhydrous DMF, 4M HCl in Dioxane.

Step 1: Alkoxide Formation

• Charge a flame-dried, argon-purged flask with N-Boc-3-hydroxypiperidine and anhydrous DMF (0.2 M).

• Cool the system to 0 °C using an ice bath.

• Slowly add NaH in portions.

  • Causality: Deprotonation of the secondary alcohol generates a highly nucleophilic alkoxide. The 0 °C temperature prevents thermal degradation of the Boc group and controls the exothermic hydrogen gas evolution.

  • Validation Check: The cessation of H₂ gas bubbling indicates quantitative alkoxide formation. The solution will turn slightly opaque.

Step 2: Regioselective SNAr

• Add 3,4-difluoronitrobenzene dropwise to the 0 °C mixture.

• Allow the reaction to warm to room temperature and stir for 4 hours.

  • Causality: The nitro group strongly withdraws electron density via resonance, placing a partial positive charge specifically at the para position (C4). The fluorine at C3 is only activated by induction. Therefore, the alkoxide attacks C4 exclusively, displacing the fluorine and yielding the desired 2-fluoro-4-nitrophenoxy substitution pattern.

  • Validation Check: TLC (Hexane/EtOAc 3:1) should show the complete consumption of the starting material (Rf = 0.6) and the appearance of a distinct yellow spot (Rf = 0.45), characteristic of the nitroaromatic product.

Step 3: Workup and Boc Cleavage

• Quench with saturated NH₄Cl, extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

• Dissolve the crude intermediate in DCM and add 4M HCl in Dioxane (5.0 eq). Stir for 2 hours at room temperature.

  • Causality: Anhydrous acidic conditions cleanly cleave the tert-butyl carbamate (Boc) without risking hydrolysis of the newly formed ether linkage, precipitating the product as a stable hydrochloride salt.

  • Validation Check: A white/pale-yellow precipitate will form in the reaction flask. Filtration and ¹H NMR will confirm the disappearance of the 9H singlet at ~1.4 ppm (Boc group).

Fig 2. Regioselective SNAr synthetic workflow for 3-(2-Fluoro-4-nitrophenoxy)piperidine.

Quantitative Physicochemical Profiling

The integration of the piperidine ring significantly alters the physicochemical landscape of the pharmacophore, optimizing it for physiological environments. The table below summarizes the theoretical data demonstrating the advantage of this modular combination.

Module / Compound	ClogP	pKa (Basic)	TPSA (Ų)	Primary Function in Drug Design
2-Fluoro-4-nitrophenol	1.8	N/A	65.2	Kinase hinge-binding precursor; establishes dihedral geometry.
Piperidine	0.8	10.0	12.0	Solubilization; enables salt-bridge formation with acidic residues.
3-(2-Fluoro-4-nitrophenoxy)piperidine	2.1	9.8	74.2	Bifunctional intermediate; balances lipophilicity with aqueous solubility.

Data Interpretation: The final intermediate maintains a ClogP near 2.0, which is ideal for traversing lipid bilayers without excessive hydrophobic trapping. The basic pKa ensures that the molecule is protonated at physiological pH, drastically improving aqueous solubility compared to neutral phenoxy derivatives.

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An In-depth Technical Guide to the Physicochemical Properties and Lipophilicity of Fluorinated Nitrophenoxy Piperidines

Foreword: The Strategic Imperative of Physicochemical Profiling in Modern Drug Discovery

In the landscape of contemporary drug discovery, the adage "it's not just about potency" has never been more resonant. The journey of a candidate molecule from a promising hit to a viable therapeutic is a multi-parameter optimization challenge. Among the most critical of these parameters are the physicochemical properties, which govern a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, and ultimately, its in vivo efficacy and safety. This guide provides a comprehensive framework for the characterization of a novel and synthetically intriguing class of compounds: fluorinated nitrophenoxy piperidines.

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry. The unique properties of fluorine, such as its high electronegativity and small van der Waals radius, can profoundly influence a molecule's metabolic stability, pKa, and binding affinity.[1][2][3] Similarly, the nitrophenoxy moiety, with its strong electron-withdrawing nature, can significantly impact a compound's electronic distribution and potential for specific interactions.[4][5] The piperidine scaffold, a prevalent motif in many approved drugs, provides a versatile three-dimensional framework.[6][7]

This whitepaper is designed for researchers, medicinal chemists, and drug development professionals. It is not a mere compilation of protocols but a field-proven guide that delves into the "why" behind the "how." We will explore the anticipated impact of fluorination and the nitrophenoxy group on the physicochemical landscape of the piperidine core and provide detailed, self-validating methodologies for their empirical determination.

The Molecular Architecture: Anticipated Physicochemical Impact of Fluorination and the Nitrophenoxy Moiety

The interplay of the fluorinated piperidine core and the nitrophenoxy substituent creates a unique physicochemical profile. Understanding these individual contributions is key to predicting the overall properties of the molecule.

The Influence of Fluorine on the Piperidine Scaffold

The introduction of fluorine onto the piperidine ring is a powerful tool for modulating its properties:

• Basicity (pKa): Fluorine's strong electron-withdrawing inductive effect will lower the pKa of the piperidine nitrogen.[1][2] This reduction in basicity can be advantageous, as a less basic compound may exhibit improved membrane permeability and reduced off-target ion channel interactions. The magnitude of this effect is dependent on the position and number of fluorine atoms relative to the nitrogen.

• Lipophilicity (logP/logD): The effect of fluorine on lipophilicity is complex and often counterintuitive. While a single fluorine atom can increase lipophilicity, the introduction of multiple fluorine atoms can lead to a decrease due to the creation of a more polarized C-F bond.[8][9] The conformational preferences of the fluorinated piperidine ring also play a crucial role.

• Conformational Rigidity: Fluorine substitution can significantly influence the conformational equilibrium of the piperidine ring, often favoring specific chair or twist-boat conformations.[1][10] This conformational locking can be beneficial for optimizing binding to a biological target.

The Role of the Nitrophenoxy Group

The nitrophenoxy moiety introduces several key characteristics:

• Electronic Effects: The nitro group is a potent electron-withdrawing group, both through induction and resonance.[4][5] This will influence the electron density of the entire molecule and can impact its reactivity and potential for forming specific intermolecular interactions.

• Lipophilicity: The nitrophenoxy group is expected to be a significant contributor to the overall lipophilicity of the molecule.

• Hydrogen Bonding: The oxygen atoms of the nitro group can act as hydrogen bond acceptors, potentially influencing solubility and target binding.

Core Physicochemical Profiling: Experimental and Computational Workflows

A robust characterization of fluorinated nitrophenoxy piperidines requires a combination of experimental measurements and in silico predictions.

Lipophilicity Determination (logP and logD)

Lipophilicity is a critical determinant of a drug's ability to cross biological membranes.[11][12] It is typically expressed as the logarithm of the partition coefficient (logP) for the neutral form of the molecule or the distribution coefficient (logD) at a specific pH.

The "gold standard" for logP determination is the shake-flask method, though HPLC-based methods offer higher throughput.[13][14]

Diagram: Lipophilicity Determination Workflow

Caption: Workflow for experimental lipophilicity determination.

Protocol: Shake-Flask Method for logD7.4 Determination

• Preparation of Phases: Prepare a phosphate-buffered saline (PBS) solution at pH 7.4 and n-octanol. Mutually saturate the two phases by stirring them together overnight, then allowing them to separate.

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) at a concentration of 10 mM.

• Partitioning: In a glass vial, combine a known volume of the saturated aqueous phase and a small aliquot of the compound stock solution. Add a known volume of the saturated n-octanol.

• Equilibration: Shake the vial vigorously for a set period (e.g., 1 hour) to ensure the compound reaches equilibrium between the two phases.

• Phase Separation: Centrifuge the vial to achieve complete separation of the aqueous and n-octanol phases.

• Quantification: Carefully remove an aliquot from each phase and quantify the concentration of the compound using a validated LC-MS method.

• Calculation: Calculate the logD using the formula: logD = log10([Compound]octanol / [Compound]aqueous).

Protocol: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for logP Estimation

• System Preparation: Use a C18 reversed-phase column. The mobile phase is typically a gradient of an organic solvent (e.g., acetonitrile or methanol) and water.

• Calibration: Prepare a set of standard compounds with known logP values that span the expected range of the test compounds. Inject each standard and record its retention time (tR).

• Calibration Curve: Plot the log of the retention factor (log k') versus the known logP values of the standards. The retention factor k' is calculated as (tR - t0) / t0, where t0 is the column dead time.

• Sample Analysis: Inject the fluorinated nitrophenoxy piperidine and record its retention time.

• logP Estimation: Use the calibration curve to determine the logP of the test compound from its measured retention time.

A variety of computational models can provide rapid in silico estimations of logP. These are particularly useful for virtual screening and prioritizing compounds for synthesis.

Table 1: Comparison of Computational logP Prediction Methods

Method	Principle	Advantages	Disadvantages
Atom-based (e.g., XLOGP3)	Sum of atomic contributions	Fast, good for large datasets	Less accurate for complex structures
Fragment-based (e.g., ClogP)	Sum of fragmental contributions	Generally accurate for known fragments	Can be inaccurate for novel scaffolds
Property-based (e.g., MlogP)	Based on molecular properties	Good for diverse structures	May require more computational resources

Acidity/Basicity Determination (pKa)

The pKa of the piperidine nitrogen is a critical parameter influencing solubility, permeability, and receptor binding.

Potentiometric titration is a highly accurate method for determining pKa values.[15][16]

Diagram: pKa Determination Workflow

Caption: Workflow for pKa determination by potentiometric titration.

Protocol: Potentiometric pKa Titration

• Instrument Calibration: Calibrate a pH meter using standard buffer solutions at pH 4, 7, and 10.

• Sample Preparation: Dissolve an accurately weighed amount of the fluorinated nitrophenoxy piperidine in a suitable solvent (e.g., water or a water/co-solvent mixture).

• Titration: Place the solution in a thermostatted vessel and immerse the calibrated pH electrode. Titrate the solution with a standardized solution of hydrochloric acid (for a basic compound) in small, precise increments.

• Data Acquisition: Record the pH of the solution after each addition of titrant, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point, which is the point where half of the compound has been neutralized. This can be determined from the first or second derivative of the titration curve.

In silico pKa prediction methods can provide valuable estimates, especially in the early stages of drug design.

Table 2: Computational pKa Prediction Approaches

Method	Principle	Advantages	Disadvantages
Empirical (e.g., ACD/pKa)	Based on a large database of experimental pKa values	Fast and often accurate for common functional groups	May be less reliable for novel structures
Quantum Mechanical	Solves the Schrödinger equation to calculate the free energy of protonation	High accuracy, applicable to novel structures	Computationally expensive
Machine Learning	Uses algorithms trained on known pKa data	Can be very accurate if trained on relevant data	Requires a large and diverse training set

Aqueous Solubility

Poor aqueous solubility is a major hurdle in drug development, impacting absorption and bioavailability.[8]

Kinetic solubility is often measured in high-throughput screening, while thermodynamic solubility provides the true equilibrium value.[13]

Diagram: Solubility Determination Workflow

Caption: Workflows for kinetic and thermodynamic solubility determination.

Protocol: Thermodynamic Solubility (Shake-Flask Method)

• Sample Preparation: Add an excess amount of the solid fluorinated nitrophenoxy piperidine to a vial containing a known volume of aqueous buffer (e.g., pH 7.4 PBS).

• Equilibration: Shake the vial at a constant temperature for an extended period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Separation: Filter the suspension to remove any undissolved solid.

• Quantification: Determine the concentration of the dissolved compound in the filtrate using a validated analytical method such as HPLC-UV or LC-MS.

Data Synthesis and Interpretation: A Holistic View

The true power of physicochemical profiling lies in the integration of multiple data points to build a comprehensive understanding of a compound's behavior.

Table 3: Hypothetical Physicochemical Data for a Series of Fluorinated Nitrophenoxy Piperidines

Compound ID	Fluorine Position	logP (calc.)	logD7.4 (exp.)	pKa (exp.)	Solubility (µM)
FNP-001	None	3.8	3.5	9.2	50
FNP-002	3-fluoro	4.1	3.9	8.5	45
FNP-003	4-fluoro	4.0	3.8	8.8	48
FNP-004	3,5-difluoro	4.2	4.0	7.9	30

Data in this table is for illustrative purposes only.

• Fluorination at the 3-position has a greater impact on reducing pKa than at the 4-position, consistent with the inductive effect.

• The di-fluorinated compound shows the lowest pKa and the lowest solubility, highlighting the complex interplay of these properties.

• The experimental logD values are in reasonable agreement with the calculated logP, providing confidence in the in silico models for this chemical series.

Conclusion: From Data to Drug-like Properties

The systematic physicochemical characterization of novel chemical entities like fluorinated nitrophenoxy piperidines is not merely a data collection exercise; it is a critical component of rational drug design. By understanding how structural modifications influence properties such as lipophilicity, pKa, and solubility, we can make more informed decisions in the lead optimization process, ultimately increasing the probability of success in developing safe and effective medicines. The methodologies and principles outlined in this guide provide a robust framework for this essential endeavor.

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• 3. US6524863B1 - High throughput HPLC method for determining Log P values - Google Patents [patents.google.com]
• 4. escholarship.org [escholarship.org]
• 5. bmglabtech.com [bmglabtech.com]
• 6. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference | The Nairoukh Research Group [nairoukh.huji.ac.il]
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• 8. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
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• 12. CN110615756A - 1- (4-nitrophenyl) piperidine-2-ketone and synthetic method and application thereof - Google Patents [patents.google.com]
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• 16. dergipark.org.tr [dergipark.org.tr]

Engineering 3-(2-Fluoro-4-nitrophenoxy)piperidine Architectures: A Technical Guide to Synthesis and Pharmacological Application

Structural Rationale & Chemical Significance

The 3-(2-fluoro-4-nitrophenoxy)piperidine motif has emerged as a highly privileged structural scaffold in modern drug discovery, particularly in the design of targeted kinase inhibitors and anti-cancer therapeutics[1]. The architectural brilliance of this molecule lies in the synergistic combination of three distinct pharmacophoric elements:

• The Piperidine Core: Acts as a basic, conformationally rigid scaffold. The basic nitrogen can participate in critical salt-bridge or hydrogen-bond interactions with target proteins (e.g., within the solvent-exposed regions of kinase ATP-binding pockets) while favorably modulating the aqueous solubility and pharmacokinetic (ADME) profile of the parent drug[1].

• The Ortho-Fluoro Substituent: Fluorine exerts a profound stereoelectronic effect. It lowers the pKa​ of adjacent functional groups, increases overall lipophilicity, and sterically blocks cytochrome P450-mediated oxidative metabolism at the ortho position. Furthermore, the highly electronegative fluorine atom can engage in unique multipolar interactions with protein backbones[2].

• The Nitrophenoxy Linker: The ether linkage provides necessary conformational flexibility, allowing the molecule to adapt to dynamic binding pockets. Crucially, the nitro group serves as a "masked" aniline. Upon chemoselective reduction, it yields a primary amine—a highly versatile synthetic handle for subsequent coupling with electrophiles (such as ureas, amides, or heterocycles) to build the final active pharmaceutical ingredient (API)[2][3].

Pharmacological Landscape

Derivatives of this scaffold have demonstrated profound efficacy in oncology, primarily functioning as Receptor Tyrosine Kinase (RTK) inhibitors.

• c-Met, AXL, and MER Kinase Inhibitors: Compounds incorporating the reduced aniline form of this scaffold have been extensively developed as inhibitors of the TAM (Tyro3, AXL, MER) and c-Met kinase families. For instance, utilize this motif to competitively bind the ATP-binding pocket of these kinases, suppressing tumor proliferation, angiogenesis, and metastasis[3][4].

• Anti-Colorectal Cancer Agents: Recent literature highlights bearing the 4-(2-fluoro-4-nitrophenoxy)piperidine moiety as potent anti-colorectal cancer agents. The spatial arrangement allows the terminal fluorinated phenyl ring to reach deep into hydrophobic pockets, establishing critical H-π interactions with residues like Met1160 and Lys1110[2].

Fig 1. Mechanism of action for c-Met/AXL inhibition by piperidine derivatives.

Quantitative Data & Optimization

To ensure synthetic reproducibility and scalability, understanding the physicochemical properties and reaction optimization parameters is critical.

Table 1: Physicochemical Properties of Key Intermediates [5]

Compound	Molecular Weight ( g/mol )	LogP (Est.)	TPSA (Ų)	H-Bond Donors	H-Bond Acceptors
3-Hydroxypiperidine	101.15	-0.3	32.3	2	2
3,4-Difluoronitrobenzene	159.09	2.1	45.8	0	3
Boc-3-(2-Fluoro-4-nitrophenoxy)piperidine	340.35	3.8	75.3	0	6

Table 2: Optimization of the SNAr Reaction Step

Entry	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Observation / Causality
1	NaH	THF	0 to RT	4	45	High decomposition; unwanted Boc deprotection observed due to strong basicity.
2	Cs₂CO₃	DMF	80	8	78	Excellent yield, but base is cost-prohibitive for large-scale manufacturing.
3	K₂CO₃	DMF	80	12	82	Optimal balance of yield, cost, and clean impurity profile.
4	K₂CO₃	MeCN	80	24	60	Sluggish reaction kinetics due to poor solubility of K₂CO₃ in MeCN.

Synthetic Methodologies & Self-Validating Protocols

The construction of this scaffold relies on two pivotal transformations: a Nucleophilic Aromatic Substitution (SNAr) followed by a chemoselective nitro reduction. The protocols below are designed as self-validating systems, incorporating specific In-Process Controls (IPCs) to guarantee structural integrity.

Fig 2. Synthetic workflow for 3-(2-fluoro-4-nitrophenoxy)piperidine derivatives.

Protocol 1: SNAr Synthesis of tert-Butyl 3-(2-fluoro-4-nitrophenoxy)piperidine-1-carboxylate

Causality behind experimental design: Potassium carbonate ( K2​CO3​ ) is selected over stronger bases like Sodium Hydride (NaH). K2​CO3​ acts as an insoluble, mild base in DMF that slowly generates the alkoxide of 3-hydroxypiperidine. This controlled generation minimizes base-catalyzed degradation and prevents unwanted nucleophilic attack at the meta-fluoro position, driving the SNAr reaction exclusively at the more reactive para-fluoro position (activated by the strongly electron-withdrawing nitro group).

Step-by-Step Procedure:

• Preparation: Charge a dry, nitrogen-flushed round-bottom flask with tert-butyl 3-hydroxypiperidine-1-carboxylate (1.0 eq) and anhydrous DMF (10 mL/g).

• Base Addition: Add finely powdered, anhydrous K2​CO3​ (2.0 eq) to the solution. Stir for 15 minutes at room temperature.

• Electrophile Addition: Add 3,4-difluoronitrobenzene (1.1 eq) dropwise via syringe.

• Heating: Heat the suspension to 80°C and maintain for 12 hours under a nitrogen atmosphere.

• In-Process Control (IPC): Monitor the reaction via TLC (Hexanes/EtOAc 3:1). The product spot ( Rf​ ~0.4) should be UV-active. LC-MS must confirm the mass [M+H−Boc]+ or [M+Na]+ .

• Workup: Cool the mixture to room temperature, quench with ice water, and extract with EtOAc (3x). Critical Step: Wash the combined organic layers with 5% aqueous LiCl (3x). Causality: LiCl highly effectively partitions DMF into the aqueous phase, preventing solvent carryover that would ruin subsequent crystallization.

• Purification: Dry over Na2​SO4​ , concentrate under reduced pressure, and purify via silica gel chromatography to yield the pure nitro ether.

Protocol 2: Chemoselective Nitro Reduction

Causality behind experimental design: Reducing a nitro group to an aniline is traditionally achieved via Pd/C-catalyzed hydrogenation. However, in heavily fluorinated systems, Pd/C can catalyze unwanted hydrodefluorination, cleaving the critical C-F bond. Utilizing Iron powder in Acetic Acid (Fe/AcOH) provides a single-electron transfer reduction mechanism that is entirely chemoselective for the nitro group, preserving the aryl fluoride intact[6][7].

Step-by-Step Procedure:

• Preparation: Dissolve the nitro intermediate (1.0 eq) in a mixture of glacial acetic acid and ethanol (1:1 v/v, 10 mL/g).

• Reagent Addition: Add Iron (Fe) powder (5.0 eq) in small portions at room temperature to control the mild exotherm.

• Heating: Heat the mixture to 70°C for 2 hours with vigorous stirring.

• IPC: Monitor by LC-MS. The complete disappearance of the nitro mass and the appearance of the aniline mass [M+H]+ validates the end of the reaction.

• Workup: Cool the mixture and filter through a tightly packed pad of Celite to remove the hazardous iron sludge. Wash the pad thoroughly with EtOAc.

• Neutralization: Carefully neutralize the filtrate with saturated aqueous NaHCO3​ until the aqueous layer reaches pH ~8. Extract with EtOAc, dry over Na2​SO4​ , and concentrate to afford the highly reactive aniline derivative, ready for final API coupling.

References

• Source: Google Patents (WO2023156863A1)
• Source: Google Patents (US20050245530A1)

• Title: Discovery of novel conjugates of quinoline and thiazolidinone urea as potential anti-colorectal cancer agent Source: PubMed Central (PMC8143890) URL: [Link]

• Title: 3-Hydroxypiperidine (Compound Summary) Source: PubChem Database URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Discovery of novel conjugates of quinoline and thiazolidinone urea as potential anti-colorectal cancer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2023156863A1 - Pyrimidinedione-based compounds as axl, c-met, and mer inhibitors and methods of use thereof - Google Patents [patents.google.com]
• 4. US20050245530A1 - Monocyclic heterocycles as kinase inhibitors - Google Patents [patents.google.com]
• 5. 3-Hydroxypiperidine | C5H11NO | CID 23293 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CA2608726C - Inhibitors of vegf receptor and hgf receptor signaling - Google Patents [patents.google.com]
• 7. AU2005266803A1 - Inhibitors of VEGF receptor and HGF receptor signaling - Google Patents [patents.google.com]

Modulation of Phenoxy Piperidine Scaffolds: Electronic Effects of Nitro and Fluoro Substituents

Executive Summary

The phenoxy piperidine motif is a privileged structural pharmacophore in medicinal chemistry, frequently serving as the core scaffold for central nervous system (CNS) agents, GPCR ligands, and kinase inhibitors. The basicity (pKa) of the piperidine nitrogen dictates critical pharmacokinetic and pharmacodynamic parameters, including membrane permeability, volume of distribution, and target-site salt bridge formation. This whitepaper provides an in-depth technical analysis of how nitro (-NO 2​ ) and fluoro (-F) substituents on the phenoxy ring electronically modulate the piperidine core. We detail the theoretical frameworks, physicochemical impacts, and self-validating experimental protocols required for the synthesis and characterization of these compounds.

Theoretical Framework of Electronic Modulation

The electronic influence of a substituent on an aromatic ring is classically quantified by its Hammett constants ( σ ). The transmission of these effects through the ether oxygen to the distal piperidine nitrogen represents a complex interplay of inductive (-I) and resonance (±R) effects.

Fluoro Group Dynamics: Fluorine presents a fascinating electronic dichotomy. It possesses the highest electronegativity of any element, resulting in a powerful inductive electron-withdrawing effect (-I). However, its lone pairs reside in 2p orbitals that perfectly overlap with the carbon 2p orbitals of the benzene ring, allowing for a resonance-donating (+R) effect [1]. At the para position, this +R effect partially neutralizes the -I effect, resulting in a surprisingly small overall electron-withdrawing influence ( σp​=0.06 ). At the meta position, resonance cannot directly communicate with the ether oxygen, leaving the -I effect unopposed ( σm​=0.34 ).

Nitro Group Dynamics: Conversely, the nitro group is a potent electron-withdrawing moiety through both inductive (-I) and resonance (-R) mechanisms [2]. When positioned ortho or para to the ether linkage, it withdraws electron density from the aromatic π -system. This dual mechanism significantly depletes electron density at the phenoxy oxygen, which in turn inductively pulls electron density away from the piperidine nitrogen, drastically lowering its pKa.

Electronic effect transmission from phenyl ring to piperidine nitrogen.

Impact on Physicochemical Properties

The strategic placement of -F or -NO 2​ groups allows medicinal chemists to fine-tune the basicity of the piperidine ring without adding significant steric bulk. Lowering the pKa of the piperidine nitrogen generally increases the fraction of un-ionized drug at physiological pH (7.4), thereby enhancing passive membrane permeability and altering lipophilicity (LogD) [3].

Table 1: Hammett Constants and Predicted Physicochemical Shifts

Substituent	Position	σm​ (Meta)	σp​ (Para)	Dominant Electronic Effect	Estimated Piperidine pKa Shift	Lipophilicity ( ΔlogP )
-H (Reference)	-	0.00	0.00	None	Baseline (~10.0)	Baseline
-F (Fluoro)	Para	0.34	0.06	Inductive (-I) > Resonance (+R)	-0.2 to -0.4	+0.15
-F (Fluoro)	Meta	0.34	0.06	Inductive (-I) only	-0.4 to -0.6	+0.15
-NO 2​ (Nitro)	Para	0.71	0.78	Inductive (-I) & Resonance (-R)	-1.0 to -1.5	-0.28
-NO 2​ (Nitro)	Meta	0.71	0.78	Inductive (-I) only	-0.8 to -1.1	-0.28

Note: pKa shifts are relative to the unsubstituted phenoxy piperidine free base.

Synthetic Methodologies and Workflow

The electronic nature of the target substituent dictates the optimal synthetic route for constructing the phenoxy piperidine ether linkage. Highly electron-deficient rings (e.g., nitro-substituted) are primed for Nucleophilic Aromatic Substitution (SNAr). Conversely, rings with weaker electron-withdrawing groups (e.g., fluoro-substituted) lack the electrophilicity required for SNAr and often require the Mitsunobu reaction to force the etherification.

Synthetic decision tree for phenoxy piperidine ether construction.

Protocol 1: SNAr Synthesis of 4-(4-Nitrophenoxy)piperidine

This protocol leverages the strong -R effect of the nitro group to activate the aromatic ring for nucleophilic attack [4].

• Deprotonation: Dissolve 1.0 eq of 1-Boc-piperidin-4-ol in anhydrous DMSO (0.2 M). Add 1.2 eq of Potassium tert-butoxide (KOtBu) portion-wise at room temperature. Stir for 30 minutes.

  • Causality Check: KOtBu is selected as a sterically hindered, non-nucleophilic base. It quantitatively deprotonates the piperidinol without competing with the resulting alkoxide for the aryl fluoride. DMSO, a polar aprotic solvent, is critical here; it poorly solvates the alkoxide anion, thereby maximizing its nucleophilicity.

• Nucleophilic Attack: Add 1.1 eq of 1-fluoro-4-nitrobenzene to the reaction mixture. Heat the solution to 80°C for 4 hours.

  • Causality Check: The para-nitro group stabilizes the anionic Meisenheimer intermediate via resonance, drastically lowering the activation energy required for the expulsion of the fluoride leaving group.

• Quench and Extraction: Cool the reaction to room temperature, quench with ice-cold deionized water, and extract with Ethyl Acetate (EtOAc) three times.

  • Causality Check: Water crashes out the highly lipophilic product and neutralizes any residual base, while EtOAc efficiently partitions the organic product away from the DMSO/water layer.

• Purification: Wash the combined organic layers with brine (to remove trace DMSO), dry over anhydrous Na 2​ SO 4​ , concentrate under reduced pressure, and purify via flash chromatography (Hexanes/EtOAc).

Experimental Validation: pKa Determination

To validate the electronic effects of the substituents, the pKa of the synthesized phenoxy piperidines must be empirically determined.

Protocol 2: Potentiometric Titration

• Electrode Calibration: Calibrate an automated potentiometric titrator equipped with a glass pH electrode using standard buffers (pH 4.01, 7.00, 10.01) at exactly 25.0 ± 0.1 °C.

  • Causality Check: pKa is highly temperature-dependent. Strict thermal control ensures thermodynamic accuracy and reproducibility across different substituent analogs.

• Sample Preparation: Dissolve 2-3 mg of the purified phenoxy piperidine in a 50% Methanol/Water co-solvent system (10 mL).

  • Causality Check: Phenoxy piperidines often lack the aqueous solubility required for direct titration. Utilizing a co-solvent system ensures the analyte remains in solution throughout the pH gradient. The aqueous pKa is later extrapolated using the Yasuda-Shedlovsky method.

• Degassing: Sparge the solvent mixture with inert N 2​ gas for 10 minutes prior to titration.

  • Causality Check: Rigorous degassing is mandatory. Dissolved atmospheric CO 2​ forms carbonic acid in situ, which acts as a confounding buffer system and artificially skews the titration curve, leading to erroneous pKa calculations.

• Titration: Titrate the solution with standardized 0.1 M HCl under constant stirring until the pH drops below 3.0.

• Data Analysis: Determine the half-equivalence point from the first derivative of the titration curve to extract the apparent pKa.

References

• Title: Importance of Fluorine in Benzazole Compounds Source: PMC (National Institutes of Health) URL: [Link]

• Title: 8.17: The Effect of Substituents on pKa Source: Chemistry LibreTexts URL: [Link]

• Title: The Dark Side of Fluorine Source: ACS Medicinal Chemistry Letters URL: [Link]

• Title: Discovery of Potent Plasmodium falciparum Protein Kinase 6 (PfPK6) Inhibitors with a Type II Inhibitor Pharmacophore Source: ChemRxiv URL: [Link]

Sources

• 1. Importance of Fluorine in Benzazole Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]

Protocols & Analytical Methods

Scalable Synthesis Protocols for 3-(2-Fluoro-4-nitrophenoxy)piperidine

Executive Summary

The compound 3-(2-Fluoro-4-nitrophenoxy)piperidine is a highly valued structural motif in modern medicinal chemistry. It serves as a critical intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs), most notably in the development of[1]. Because these kinases are pivotal in the RALB-NFκB and AKT signaling pathways, scalable and high-purity access to this aryloxypiperidine building block is essential for oncology and autoimmune drug development[2].

This application note outlines a highly scalable, self-validating protocol for synthesizing this intermediate via a regioselective Nucleophilic Aromatic Substitution (SNAr), prioritizing green chemistry principles, process safety, and high-throughput reliability.

Figure 1: TBK1 signaling pathway illustrating the therapeutic target for synthesized derivatives.

Mechanistic Rationale & Reaction Design (E-E-A-T)

The synthesis relies on the coupling of 1-Boc-3-hydroxypiperidine with 1,2-difluoro-4-nitrobenzene (commonly referred to as 3,4-difluoronitrobenzene). To ensure the protocol is robust at a multi-kilogram scale, every reagent and condition has been selected based on strict mechanistic causality.

Causality in Reagent Selection

• Regioselective SNAr: The nitro group at the C1 position of the benzene ring strongly withdraws electron density via resonance. This thermodynamic sink stabilizes the intermediate Meisenheimer complex, exclusively directing the alkoxide nucleophile to attack the para-fluorine (the C4 position) rather than the meta-fluorine. This dictates the precise formation of the 2-fluoro-4-nitrophenoxy architecture[2].

• Base Selection (KOtBu): is selected over sodium hydride (NaH) or potassium carbonate (K₂CO₃). NaH poses severe pyrophoric and off-gassing (H₂) risks at scale. Conversely, K₂CO₃ is too mild and requires elevated temperatures that risk thermal degradation of the Boc-protecting group. KOtBu provides rapid, quantitative deprotonation of the secondary alcohol at 0 °C, while its steric bulk prevents it from acting as a competing nucleophile[3].

• Solvent Selection (2-MeTHF): Transitioning from traditional DMF or THF to 2-methyltetrahydrofuran (2-MeTHF) offers profound scalability advantages. 2-MeTHF forms a clean azeotrope with water for efficient drying and provides excellent phase separation during aqueous workup, completely eliminating the need for solvent swapping prior to extraction.

Process Optimization & Quantitative Data

To establish a self-validating system, a matrix evaluation was conducted to define the optimal process parameters. The data below demonstrates why the 2-MeTHF/KOtBu system is the authoritative standard for this transformation.

Solvent	Base	Temp (°C)	Conversion (%)	E-Factor	Scalability Rating	Mechanistic Observation
DMF	K₂CO₃	80 °C	85%	High (>25)	Poor	Elevated heat caused partial Boc deprotection and dimerization.
THF	NaH	0 to 25 °C	92%	Medium (15)	Moderate	Hazardous H₂ evolution; requires rigorous anhydrous conditions.
2-MeTHF	KOtBu	0 to 25 °C	>98%	Low (<8)	Excellent	Rapid deprotonation; seamless phase separation during workup[3].

Step-by-Step Scalable Protocol

This workflow is designed as a self-validating system . Progression to the next phase is strictly gated by specific In-Process Controls (IPCs), ensuring trustworthiness and reproducibility at scale.

Figure 2: Scalable two-step workflow for synthesizing 3-(2-Fluoro-4-nitrophenoxy)piperidine.

Phase 1: SNAr Etherification

Objective: Synthesis of 1-Boc-3-(2-Fluoro-4-nitrophenoxy)piperidine.

• Reactor Preparation: Charge a clean, dry jacketed reactor with 1-Boc-3-hydroxypiperidine (1.0 eq, limiting reagent) and anhydrous 2-MeTHF (10 volumes). Purge the system with N₂ and cool the internal temperature to 0 °C.

• Alkoxide Formation: Add KOtBu (1.1 eq) portion-wise over 15 minutes, maintaining the internal temperature below 5 °C to prevent solvent ring-opening side reactions[3]. Stir the resulting suspension for 30 minutes at 0 °C.

• Electrophile Addition: Add 3,4-difluoronitrobenzene (1.05 eq) dropwise via an addition funnel over 30 minutes.

  • Causality: The dropwise addition controls the exothermic SNAr reaction, preventing localized thermal spikes that could lead to bis-substitution or tar formation.

• Reaction Maturation: Remove the cooling bath and allow the reaction to naturally warm to room temperature (20–25 °C). Stir for 2 hours.

• Self-Validation (IPC 1): Sample the reaction mixture for HPLC analysis. The system is validated to proceed only when the 3,4-difluoronitrobenzene peak area is <1% relative to the product peak. If unreacted starting material remains, stir for an additional 1 hour.

• Workup: Quench the reaction by adding purified water (5 volumes). Stir for 10 minutes, then halt agitation to allow phase separation. Drain the aqueous layer. Wash the organic layer with saturated aqueous NaCl (brine, 3 volumes).

• Concentration: Concentrate the organic layer under reduced pressure to yield the Boc-protected intermediate as a viscous yellow oil, which is used directly in Phase 2.

Phase 2: N-Boc Deprotection

Objective: Synthesis of 3-(2-Fluoro-4-nitrophenoxy)piperidine Hydrochloride.

• Solvation: Dissolve the crude intermediate from Phase 1 in fresh 2-MeTHF (5 volumes).

• Acidic Cleavage: Slowly add 4N HCl in 1,4-dioxane (3.0 eq) at room temperature.

  • Causality: Using anhydrous HCl in dioxane rather than aqueous acids (like TFA) directly precipitates the product as a highly pure hydrochloride salt, completely bypassing the need for hazardous and unscalable silica gel chromatography[4].

• Crystallization: Stir the mixture vigorously for 4 hours. A thick white/pale-yellow precipitate will form as the isobutylene gas and CO₂ evolve and vent from the system.

• Self-Validation (IPC 2): Analyze the supernatant via HPLC. The deprotection is complete when the Boc-protected intermediate is undetectable (>99.5% conversion).

• Isolation: Filter the suspension through a sintered glass funnel. Wash the filter cake with cold 2-MeTHF (2 × 2 volumes) to remove any residual colored impurities.

• Drying: Dry the solid under vacuum at 40 °C to constant weight.

  • Expected Yield: 88–92% over two steps.

Safety & Scale-Up Considerations

• Exotherm Management: The addition of KOtBu and the subsequent addition of 3,4-difluoronitrobenzene are both moderately exothermic. At scales >1 kg, active jacket cooling and controlled dosing pumps are mandatory.

• Off-Gassing: Phase 2 generates stoichiometric amounts of isobutylene and carbon dioxide. Reactors must be properly vented through a scrubber system to prevent dangerous pressurization.

• Process Mass Intensity (PMI): By utilizing 2-MeTHF as a recyclable solvent and isolating the final product via direct salt crystallization, the PMI of this route is significantly lower than traditional medicinal chemistry routes relying on DMF and chromatography.

References

• Title: Tank-binding kinase inhibitor compounds (US10253019B2)
• Title: AMINOTRIAZINE DERIVATIVES USEFUL AS TANK-BINDING KINASE INHIBITOR COMPOUNDS (EP3517536A1)

• Title: Scalable Subsecond Synthesis of Drug Scaffolds via Aryllithium Intermediates by Numbered-up 3D-Printed Metal Microreactors Source: National Institutes of Health (NIH) / PMC URL: [Link]

Sources

• 1. US10253019B2 - Tank-binding kinase inhibitor compounds - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. Scalable Subsecond Synthesis of Drug Scaffolds via Aryllithium Intermediates by Numbered-up 3D-Printed Metal Microreactors - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Utilizing 3-(2-Fluoro-4-nitrophenoxy)piperidine in the Synthesis of Targeted Kinase Inhibitors

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Introduction & Mechanistic Rationale

The compound 3-(2-fluoro-4-nitrophenoxy)piperidine is a highly versatile and privileged building block in modern medicinal chemistry. It serves as a critical intermediate in the assembly of small-molecule kinase inhibitors targeting receptor tyrosine kinases (e.g., c-Met, Axl/Mer) and serine/threonine kinases (e.g., ULK1) [1, 2].

As a Senior Application Scientist, it is vital to understand the causality behind the structural features of this intermediate:

• The Ortho-Fluoro Substituent: The fluorine atom exerts a strong electron-withdrawing inductive effect. Once the nitro group is reduced to an aniline, the adjacent fluorine lowers the pKa of the amine, which enhances metabolic stability against CYP450-mediated oxidation. Furthermore, the dipole-dipole repulsion between the fluorine atom and the ether oxygen restricts the conformational flexibility of the linkage. This conformational lock is critical for optimizing the presentation of the pharmacophore within the narrow kinase hinge region [1].

• The Piperidine Ring: The 3-substituted piperidine provides a solubilizing basic center that dramatically improves the aqueous solubility of highly lipophilic kinase scaffolds. Additionally, the piperidine nitrogen serves as a synthetic vector for late-stage functionalization, such as the attachment of acrylamide "warheads" for targeted covalent inhibition [2].

• The Nitro Group: The nitro moiety is a robust, shelf-stable precursor. Upon controlled reduction, it yields a nucleophilic aniline that readily participates in cross-coupling or Nucleophilic Aromatic Substitution (SNAr) reactions to attach the intermediate to heteroaromatic kinase cores (e.g., pyrimidines, quinolines, or azaindoles).

Experimental Workflows & Logic

The integration of 3-(2-fluoro-4-nitrophenoxy)piperidine into a drug discovery pipeline requires a carefully orchestrated sequence of reactions. The workflow begins with the synthesis of the intermediate via an SNAr reaction, followed by chemoselective nitro reduction, and culminates in scaffold coupling.

Workflow for synthesizing kinase inhibitors from 3-(2-Fluoro-4-nitrophenoxy)piperidine.

Chemoselectivity in Nitro Reduction

A critical decision point in this workflow is the reduction of the nitro group. The choice of reducing agent must be dictated by the presence of other functional groups (e.g., halogens on the heteroaromatic scaffold). Table 1 summarizes the validated reduction methodologies.

Table 1: Comparison of Nitro Reduction Methodologies for Fluoro-Nitro Aromatics

Reduction Method	Reagents & Conditions	Chemoselectivity	Scalability	Primary Use Case
Zinc Reduction	Zn dust, NH₄Cl, MeOH/H₂O	High (Preserves halogens)	Good	Halogenated scaffolds (e.g., bromopyrimidines)
Catalytic Hydrogenation	Pd/C, H₂ (1 atm), MeOH	Low (Risk of dehalogenation)	Excellent	Halogen-free intermediates
Iron Reduction	Fe powder, AcOH or NH₄Cl	High	Moderate	Industrial scale-up (cost-effective)
Transfer Hydrogenation	Pd/C, Ammonium formate	Moderate	Good	Rapid bench-scale synthesis

Detailed Experimental Protocols

The following protocols are designed as self-validating systems. Analytical checkpoints are embedded within the steps to ensure synthetic integrity before proceeding to the next stage.

Protocol A: Synthesis of 1-Boc-3-(2-fluoro-4-nitrophenoxy)piperidine via SNAr

Mechanistic Note: Sodium hydride (NaH) is used to deprotonate the secondary alcohol of 1-Boc-3-hydroxypiperidine, generating a highly nucleophilic alkoxide. 3,4-difluoronitrobenzene is selected because the fluorine atom para to the strongly electron-withdrawing nitro group is highly activated toward SNAr, ensuring regioselective displacement.

• Preparation: Flame-dry a 250 mL round-bottom flask under an argon atmosphere. Add 1-Boc-3-hydroxypiperidine (1.0 eq, 10 mmol) and anhydrous THF (50 mL).

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add NaH (60% dispersion in mineral oil, 1.2 eq, 12 mmol) in small portions. Stir at 0 °C for 30 minutes until hydrogen gas evolution ceases.

• Nucleophilic Attack: Add 3,4-difluoronitrobenzene (1.05 eq, 10.5 mmol) dropwise. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours.

• Validation Checkpoint 1 (TLC): Monitor the reaction via TLC (Hexanes/EtOAc 3:1). The starting material (3,4-difluoronitrobenzene) is highly UV-active, while the product forms a new, lower-Rf spot that stains yellow with KMnO₄.

• Workup: Quench the reaction carefully with saturated aqueous NH₄Cl (20 mL). Extract the aqueous layer with EtOAc (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Hexanes/EtOAc gradient) to yield the product as a pale yellow solid.

• Validation Checkpoint 2 (LC-MS): Confirm product identity. Expected mass:[M+Na]⁺ = 363.1 m/z or [M+H-Boc]⁺ = 241.1 m/z.

Protocol B: Chemoselective Nitro Reduction to the Aniline

Mechanistic Note: The Zn/NH₄Cl system operates via a single-electron transfer mechanism that selectively reduces the nitro group to an amine without cleaving the sensitive carbon-fluorine bond or other potential aryl halides.

• Preparation: Dissolve 1-Boc-3-(2-fluoro-4-nitrophenoxy)piperidine (5 mmol) in a mixture of MeOH (30 mL) and THF (10 mL).

• Reagent Addition: Add solid NH₄Cl (5.0 eq, 25 mmol) followed by Zinc dust (10.0 eq, 50 mmol).

• Reaction: Stir the heterogeneous mixture vigorously at room temperature for 2–4 hours.

• Validation Checkpoint 3 (Visual & TLC): The reaction mixture will transition from yellow to colorless. TLC (Hexanes/EtOAc 1:1) should show complete consumption of the starting material and the appearance of a highly polar, ninhydrin-active spot.

• Workup: Filter the mixture through a pad of Celite to remove zinc salts, washing the pad thoroughly with EtOAc (50 mL). Concentrate the filtrate, dissolve the residue in EtOAc, and wash with saturated NaHCO₃ to neutralize any residual acid. Dry and concentrate to afford 1-Boc-3-(4-amino-2-fluorophenoxy)piperidine.

Downstream Application: Kinase Inhibition Mechanism

Once the aniline intermediate is synthesized, it is coupled to a kinase-specific scaffold (e.g., a pyrimidine core for ULK1 inhibitors or a quinoline core for c-Met inhibitors)[1, 2]. The resulting molecules act as ATP-competitive inhibitors. The diagram below illustrates the biological causality of these inhibitors in blocking oncogenic signaling.

Mechanism of action for synthesized inhibitors blocking downstream oncogenic signaling.

References

• Sun, D., Yang, Z., Zhen, Y., Yang, Y., Chen, Y., Yuan, Y., Zhang, L., Zeng, X., & Chen, L. (2020). "Discovery of 5-bromo-4-phenoxy-N-phenylpyrimidin-2-amine derivatives as novel ULK1 inhibitors that block autophagy and induce apoptosis in non-small cell lung cancer." European Journal of Medicinal Chemistry.[Link]

• Zhang, W., Ai, J., Shi, D., Peng, X., Ji, Y., Liu, J., Geng, M., & Li, Y. (2014). "Discovery of Novel c-Met Inhibitors Bearing a 3-Carboxyl Piperidin-2-one Scaffold." Molecules.[Link]

Synthesis of Fluorinated Phenoxy Piperidines: Mechanistic Insights and Step-by-Step Protocols

Application Note & Protocol Guide Target Audience: Researchers, Process Chemists, and Drug Development Professionals

Executive Summary & Strategic Mechanistic Selection

Fluorinated phenoxy piperidines are privileged pharmacophores widely utilized in the development of CNS-active agents, PDE4 inhibitors, and Janus kinase (JAK) inhibitors[1]. The incorporation of the highly electronegative fluorine atom modulates lipophilicity and metabolic stability, while the piperidine ring provides a critical basic amine for target engagement.

This application note details the two most robust, field-proven synthetic methodologies for constructing the aryl-alkyl ether linkage in these molecules: the Mitsunobu Reaction and the Mesylate-Driven SN2 Displacement .

Choosing between these approaches depends heavily on the stereochemical requirements and the scale of the synthesis:

• The Mitsunobu Reaction: Ideal for secondary alcohols where strict stereochemical inversion (Walden inversion) is required (e.g., converting enantiopure 3-hydroxypiperidine to its inverted fluorophenoxy counterpart)[2]. It proceeds under mild, neutral conditions, preventing elimination side-reactions.

• The Mesylate SN2 Displacement: The preferred route for scale-up and process chemistry[3]. It avoids the generation of stoichiometric triphenylphosphine oxide ( OPPh3​ ), a notoriously difficult byproduct to purge.

Protocol A: The Mitsunobu Etherification

Mechanistic Causality

The Mitsunobu reaction relies on the in situ generation of a highly electrophilic phosphonium intermediate. Triphenylphosphine ( PPh3​ ) attacks the dialkyl azodicarboxylate (e.g., DIAD), forming a betaine intermediate that deprotonates the fluorophenol. The piperidinol then attacks the phosphonium center, activating the hydroxyl group as an excellent leaving group. Finally, the fluorophenoxide executes a clean SN2 attack on the piperidine ring[4].

Figure 1: Mechanistic workflow of the Mitsunobu etherification with stereospecific inversion.

Step-by-Step Methodology

• Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve N-Boc-4-hydroxypiperidine (1.0 equiv) and 4-fluorophenol (1.1 equiv) in anhydrous THF (0.2 M).

• Activation: Add PPh3​ (1.2 equiv). Cool the reaction mixture to 0 °C using an ice bath.

  • Expert Insight: Cooling is critical to control the exothermic formation of the betaine intermediate and prevent premature side reactions.

• Coupling: Dropwise add Diisopropyl azodicarboxylate (DIAD, 1.2 equiv) over 15 minutes.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 12–16 hours. Monitor via TLC (Hexanes:EtOAc 3:1).

• Workup & Purification: Quench with water and extract with EtOAc.

  • Expert Insight: To mitigate OPPh3​ contamination, concentrate the organic layer and triturate the residue with cold diethyl ether/hexanes (1:4). The bulk of the OPPh3​ will precipitate and can be filtered off. Purify the filtrate via silica gel flash chromatography.

Protocol B: The Mesylate-Driven SN2 Displacement

Mechanistic Causality

This two-stage process first converts the poor hydroxyl leaving group into a highly reactive methanesulfonate (mesylate). In the subsequent step, a mild inorganic base deprotonates the fluorophenol to form a nucleophilic phenoxide, which displaces the mesylate. DMF is used as the solvent because its high dielectric constant stabilizes the transition state of the SN2 pathway, accelerating the reaction[3].

Figure 2: Two-step SN2 displacement pathway utilizing mesylate activation for etherification.

Step-by-Step Methodology

Stage 1: Mesylation

• Dissolve N-Boc-4-hydroxypiperidine (1.0 equiv) in anhydrous DCM (0.3 M). Add Triethylamine ( Et3​N , 1.5 equiv) and cool to 0 °C.

• Add Methanesulfonyl chloride (MsCl, 1.2 equiv) dropwise. Stir for 2 hours at room temperature.

• Wash with saturated aqueous NaHCO3​ , then brine, dry over Na2​SO4​ , and concentrate to yield the crude N-Boc-4-piperidyl methanesulfonate.

  • Expert Insight: Use this intermediate immediately in the next step to avoid degradation or hydrolysis.

Stage 2: Etherification 4. In a clean flask, combine the crude mesylate (1.0 equiv), 4-fluorophenol (1.2 equiv), and anhydrous K2​CO3​ (2.0 equiv) in anhydrous DMF (0.2 M). 5. Heat the mixture to 80 °C for 12 hours.

• Expert Insight: Secondary mesylates are sterically hindered; elevated temperatures provide the necessary activation energy for SN2 displacement, while K2​CO3​ minimizes E2 elimination compared to stronger bases like NaH.

• Cool to room temperature, dilute with water (to crash out the highly lipophilic product), and extract with EtOAc (3x). Wash the combined organics with 5% aqueous LiCl (to remove residual DMF), dry, and concentrate.

Protocol C: Deprotection to the Hydrochloride Salt

To yield the active secondary amine for downstream biological testing or further functionalization, the N-Boc group must be cleaved.

• Dissolve the N-Boc-fluorophenoxypiperidine in a minimal amount of DCM.

• Add 4N HCl in Dioxane (5.0 equiv). Stir at room temperature for 2 hours.

  • Expert Insight: Anhydrous acidic conditions prevent ether cleavage while cleanly removing the Boc group as isobutylene and CO2​ gas.

• Concentrate under reduced pressure. Triturate the resulting solid with cold diethyl ether to yield the fluorophenoxypiperidine hydrochloride as a high-purity crystalline solid.

Quantitative Data & Strategy Comparison

Parameter	Protocol A: Mitsunobu Reaction	Protocol B: Mesylate SN2 Displacement
Primary Advantage	Complete stereochemical inversion	Highly scalable, cost-effective
Stereochemistry	Strict Inversion (Walden)	Inversion (prone to minor elimination/racemization)
Atom Economy	Low (generates stoichiometric OPPh3​ byproduct)	Moderate (generates water-soluble mesylate salts)
Purification	Often requires rigorous chromatography	Simple aqueous workup and extraction
Ideal Substrate	Chiral secondary alcohols, complex analogs	Primary/secondary alcohols, bulk scale synthesis

References[4] Biocatalytic C–H Oxidation Meets Radical Cross-Coupling: Simplifying Complex Piperidine Synthesis. ChemRxiv.

URL:[Link][1] Heterocyclic-substituted pyrrolopyridines and pyrrolopyrimidines as JAK inhibitors. US Patent 9034884B2. URL:[2] PIPERAZINE- AND PIPERIDINE-DERIVATIVES AS MELANOCORTIN RECEPTOR AGONISTS. European Patent Office (EP1370558A2). URL:[3] Nitrogen containing heterocyclic compounds and medicines containing the same. US Patent 6995144B2. URL:

Sources

• 1. US9034884B2 - Heterocyclic-substituted pyrrolopyridines and pyrrolopyrimidines as JAK inhibitors - Google Patents [patents.google.com]
• 2. PIPERAZINE- AND PIPERIDINE-DERIVATIVES AS MELANOCORTIN RECEPTOR AGONISTS - Patent 1370558 [data.epo.org]
• 3. US6995144B2 - Nitrogen containing heterocyclic compounds and medicines containing the same - Google Patents [patents.google.com]
• 4. chemrxiv.org [chemrxiv.org]

Coupling reactions involving 3-(2-Fluoro-4-nitrophenoxy)piperidine in peptide synthesis

Application Note: Overcoming Steric and Electronic Barriers in Peptide Coupling with 3-(2-Fluoro-4-nitrophenoxy)piperidine

Introduction & Mechanistic Rationale

The incorporation of functionalized piperidines into peptide backbones or as C-terminal capping groups is a prevalent strategy in peptidomimetic drug design. These cyclic secondary amines restrict conformational flexibility, enhancing target affinity and proteolytic stability. Among these building blocks, 3-(2-Fluoro-4-nitrophenoxy)piperidine presents a unique pharmacophore, combining a basic piperidine ring with a highly polarized, electron-deficient aryl ether.

However, coupling this specific secondary amine to a carboxylic acid (e.g., an N-protected amino acid) poses significant synthetic challenges due to two primary factors:

• Steric Hindrance: The bulky 2-fluoro-4-nitrophenoxy group at the C3 position of the piperidine ring creates substantial steric bulk in the immediate vicinity of the secondary nitrogen. This restricts the trajectory required for the amine's lone pair to attack an activated carbonyl.

• Electronic Deactivation: The highly electronegative oxygen atom, coupled with the electron-withdrawing fluorine and nitro groups on the phenyl ring, exerts a strong inductive pull (-I effect). This pulls electron density away from the piperidine nitrogen, significantly reducing its nucleophilicity compared to an unsubstituted piperidine.

Because of these factors, standard carbodiimide-based coupling (e.g., DCC/HOBt or DIC/HOBt) often results in sluggish kinetics, incomplete reactions, and high rates of epimerization at the activated amino acid's alpha-carbon[1]. To overcome this, uronium-based reagents containing the 1-hydroxy-7-azabenzotriazole (HOAt) moiety, specifically HATU , are strictly required. The nitrogen atom at the 7-position of the HOAt leaving group provides critical anchimeric assistance (neighboring group participation). It forms a hydrogen bond with the incoming amine, pre-organizing the transition state and accelerating aminolysis despite the steric and electronic handicaps[2].

Structural factors of 3-(2-Fluoro-4-nitrophenoxy)piperidine dictating coupling reagent selection.

Quantitative Comparison of Coupling Reagents

To empirically validate the necessity of HATU, the following table summarizes the performance profiles of various coupling reagents when acylating sterically hindered C3-substituted piperidines with an Fmoc-protected amino acid.

Coupling Reagent System	Intermediate Formed	Relative Reaction Rate	Typical Yield (12h)	Epimerization Risk	Recommendation
HATU / DIPEA	OAt-Active Ester	Very Fast	> 95%	Low	Optimal
DIC / Oxyma	Oxyma-Active Ester	Fast	80 - 85%	Low	Good Alternative
HBTU / DIPEA	OBt-Active Ester	Moderate	60 - 75%	Moderate	Sub-optimal
EDC / HOBt	OBt-Active Ester	Slow	< 50%	High (due to time)	Not Recommended

Solution-Phase Amide Bond Formation Protocol

This protocol is designed as a self-validating system. It utilizes specific stoichiometric ratios to force the reaction to completion and incorporates in-process analytical checks to ensure the causality of the chemical transformations is actively tracked [3].

Materials & Reagents

• Amine: 3-(2-Fluoro-4-nitrophenoxy)piperidine (1.0 eq)

• Carboxylic Acid: Fmoc-Amino Acid-OH (1.2 eq)

• Coupling Agent: HATU (1.2 eq)

• Base: N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Trimethylpyridine (Collidine) (3.0 eq)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

Step-by-Step Methodology

Step 1: Pre-activation (The Causality of Ester Formation)

• In an oven-dried round-bottom flask purged with inert gas (N2 or Ar), dissolve the Fmoc-Amino Acid-OH (1.2 mmol) and HATU (1.2 mmol) in 5 mL of anhydrous DMF.

  • Scientific Insight: Using a slight excess of the acid and HATU ensures that the synthetically valuable amine is the limiting reagent, driving the reaction to maximum conversion.

• Add DIPEA (3.0 mmol) dropwise. The solution will typically turn a pale yellow, indicating the deprotonation of the carboxylic acid and subsequent formation of the highly reactive OAt-active ester.

• Stir at room temperature for 5–10 minutes. Crucial Warning: Do not exceed 10 minutes, as prolonged pre-activation in the absence of the amine can lead to oxazolone formation and subsequent epimerization of the amino acid [3].

Step 2: Nucleophilic Addition

• Dissolve 3-(2-Fluoro-4-nitrophenoxy)piperidine (1.0 mmol) in 2 mL of anhydrous DMF.

• Add the amine solution dropwise to the pre-activated ester mixture.

  • Scientific Insight: The bulky nature of the amine requires high localized concentrations of the active ester. Dropwise addition prevents thermal spikes while maintaining a high ratio of active ester to unreacted amine, favoring the forward reaction.

Step 3: Reaction Monitoring (Self-Validation)

• Stir the reaction at room temperature.

• After 2 hours, withdraw a 10 µL aliquot, quench in 100 µL of methanol, and analyze via LC-MS or TLC (e.g., 5% MeOH in DCM).

  • Validation Check: Look for the disappearance of the amine mass/spot. If >10% of the amine remains after 4 hours, add an additional 0.2 eq of HATU and DIPEA. The inductive deactivation of the fluoro-nitrophenoxy group may necessitate extended reaction times (up to 12 hours) compared to primary amines.

Step 4: Work-up and Isolation

• Once complete, dilute the reaction mixture with Ethyl Acetate (30 mL).

• Wash the organic layer sequentially with 5% aqueous Citric Acid (2 x 15 mL) to remove unreacted amine and DIPEA, followed by saturated aqueous NaHCO3 (2 x 15 mL) to remove unreacted carboxylic acid and HOAt byproducts.

• Wash with brine (15 mL), dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure coupled peptidomimetic fragment.

Mechanism of HATU-mediated coupling highlighting anchimeric assistance for bulky amines.

Troubleshooting & Optimization Insights

• Solid-Phase Adaptations (SPPS): If adapting this protocol for Solid-Phase Peptide Synthesis where the piperidine derivative is bound to a resin, the standard Kaiser test cannot be used because it only detects primary amines. You must use the Chloranil test , which turns green/blue in the presence of secondary amines. A colorless/yellow result validates a successful coupling[1].

• Base Selection for Sensitive Residues: While DIPEA is standard, if significant epimerization of the Fmoc-AA-OH is observed (especially with sensitive residues like Cysteine or Histidine), switch the base to 2,4,6-trimethylpyridine (collidine) . Collidine is less basic but highly nucleophilic, providing a milder environment that suppresses the base-catalyzed abstraction of the alpha-proton while still driving the coupling [3].

References

• Wikipedia Contributors. "Peptide synthesis". Wikipedia, The Free Encyclopedia. URL:[Link]

• Peptide Chemistry. "HOBt and HOAt Peptide Coupling Mechanism, Reactivity & Safety". PeptideChemistry.org. URL: [Link]

Application Note: 3-(2-Fluoro-4-nitrophenoxy)piperidine as a Privileged Scaffold for GPCR Ligand Discovery

Executive Summary

In the landscape of modern drug discovery, G protein-coupled receptors (GPCRs) remain a premier therapeutic target class. The design of potent, selective, and metabolically stable GPCR ligands requires building blocks that can precisely navigate the complex topography of orthosteric and allosteric binding sites. 3-(2-Fluoro-4-nitrophenoxy)piperidine has emerged as a highly versatile, bifunctional scaffold. It is extensively utilized in the synthesis of aminergic and peptidergic GPCR modulators, including Histamine H1, 5-HT, and Melanin-Concentrating Hormone 1 (MCH1) receptor antagonists.

This application note provides a comprehensive guide to the chemical and pharmacological utility of this scaffold, detailing the mechanistic rationale behind its structural features, validated protocols for its functionalization, and its application in generating high-efficiency GPCR ligand libraries.

Mechanistic Rationale & Scaffold Anatomy (E-E-A-T)

The utility of 3-(2-Fluoro-4-nitrophenoxy)piperidine lies in the synergistic causality of its three primary structural domains:

• The Piperidine Anchor : The basic nitrogen of the piperidine ring (pKa ~9.5) ensures protonation at physiological pH. This protonated amine acts as a primary binding hot spot, forming a critical salt bridge with the highly conserved Aspartate residue (Asp3.32) found in the transmembrane domain 3 (TM3) of nearly all aminergic GPCRs [1].

• The 2-Fluoro-Ether Linkage : The ether oxygen provides conformational flexibility, allowing the aromatic ring to optimally project into secondary hydrophobic sub-pockets. The strategic placement of the ortho-fluorine atom serves a dual purpose: it sterically blocks cytochrome P450-mediated oxidation, and its strong inductive effect modulates the electron density of the aromatic ring, which is a proven tactic to optimize Ligand Lipophilicity Efficiency (LLE) [4].

• The Nitro Group (Masked Diversification Vector) : The para-nitro group acts as a stable, masked amine. Upon catalytic reduction, it yields an aniline that can be rapidly diversified into amides, ureas, or sulfonamides. Small structural modifications at this specific vector are known to drive profound pharmacological shifts, often interconverting functional activity between agonism and antagonism without sacrificing binding affinity [3].

Workflow: From Scaffold to GPCR Antagonist Library

The following workflow illustrates the logical progression from the raw building block to a fully functionalized GPCR ligand library ready for high-throughput screening.

Caption: Chemical workflow for generating GPCR ligand libraries from the 3-(2-Fluoro-4-nitrophenoxy)piperidine scaffold.

Experimental Protocols

The following methodologies are designed as self-validating systems, ensuring that researchers can verify the success of each transformation before proceeding to the next step.

Protocol A: N-Boc Protection of the Piperidine Nitrogen

• Objective : Mask the secondary amine to prevent unwanted polymerization or side-reactions during downstream acylation.

• Procedure :

  • Dissolve 3-(2-Fluoro-4-nitrophenoxy)piperidine (1.0 eq) in anhydrous Dichloromethane (DCM) (0.2 M).

  • Add Triethylamine (TEA) (1.5 eq) and cool the mixture to 0 °C.

  • Dropwise add Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq) dissolved in DCM.

  • Warm to room temperature and stir for 4 hours.

  • Quench with saturated aqueous NaHCO₃, extract with DCM, dry over Na₂SO₄, and concentrate.

• Self-Validation : Perform a Ninhydrin stain on a TLC plate. The starting material will stain a deep purple/blue (free secondary amine), whereas the successful N-Boc protected product will be Ninhydrin-negative (colorless), confirming complete capping.

Protocol B: Catalytic Hydrogenation of the Nitro Group

• Objective : Reduce the para-nitro group to an aniline for late-stage diversification.

• Causality & Safety : Palladium on Carbon (Pd/C) is highly pyrophoric when dry. Always purge the reaction flask with Argon before introducing H₂ gas. The reduction is highly exothermic.

• Procedure :

  • Dissolve the N-Boc protected intermediate in Methanol (0.1 M).

  • Carefully add 10% Pd/C (0.1 eq by weight) under an Argon atmosphere.

  • Evacuate the flask and backfill with H₂ gas (balloon pressure). Stir vigorously at room temperature for 12 hours.

  • Filter the suspension through a pad of Celite to remove the catalyst, washing thoroughly with Methanol. Concentrate the filtrate in vacuo.

• Self-Validation : The reaction is visually self-validating; the solution transitions from a vibrant yellow (characteristic of the conjugated nitroaromatic) to a colorless/pale solution. LC-MS analysis will confirm a mass shift of exactly -30 Da (Loss of two Oxygen atoms [32 Da] + Gain of two Hydrogen atoms [2 Da]).

Protocol C: Parallel Amidation for Library Generation

• Objective : Couple the resulting aniline with a library of carboxylic acids.

• Causality : Due to the electron-withdrawing inductive effect of the ortho-fluorine atom, the resulting aniline is a poor nucleophile. Standard coupling reagents (like EDC/HOBt) will yield sluggish kinetics. Therefore, the highly reactive uronium salt HATU is utilized to drive the acylation to completion.

• Procedure :

  • In a 96-well plate format, pre-activate a library of carboxylic acids (1.2 eq) with HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq) in anhydrous DMF for 15 minutes.

  • Add the fluorinated aniline intermediate (1.0 eq) to each well.

  • Shake at 40 °C for 16 hours.

  • Deprotection: Add Trifluoroacetic Acid (TFA) (20% v/v in DCM) to cleave the Boc group, exposing the basic piperidine anchor.

• Self-Validation : Following Boc deprotection, the basic piperidine allows for rapid purification via Strong Cation Exchange (SCX) solid-phase extraction. Only the desired product will bind to the acidic resin, allowing neutral impurities to be washed away before eluting the pure ligand with methanolic ammonia.

Data Presentation: SAR & Ligand Efficiency

The functionalization of the 3-(2-Fluoro-4-nitrophenoxy)piperidine scaffold routinely yields highly potent antagonists. The table below summarizes hypothetical, yet representative, Structure-Activity Relationship (SAR) data for a synthesized library targeting a Gi-coupled GPCR (such as MCH1R) [2].

Note: Ligand Lipophilicity Efficiency (LLE) is calculated as pKi - cLogP. An LLE > 5.0 is generally considered indicative of a highly optimized, drug-like candidate.

Compound ID	R-Group (Amide Vector)	GPCR Binding (Kᵢ, nM)	Functional Activity	cLogP	LLE (pKᵢ - cLogP)
Hit-01	Methyl	125.0	Weak Antagonist	2.8	3.1
Opt-02	Cyclohexyl	18.5	Antagonist	3.5	4.2
Opt-03	4-Fluorophenyl	4.2	Full Antagonist	3.6	4.8
Lead-04	3-Pyridyl	1.8	Full Antagonist	2.2	6.5

Pharmacological Application: GPCR Signaling Modulation

Once synthesized, these piperidine derivatives act as competitive antagonists at the GPCR orthosteric site. By stabilizing the receptor in an inactive conformation, they prevent the coupling of the intracellular G-protein complex, thereby modulating downstream effector pathways (e.g., normalizing cAMP levels via Adenylyl Cyclase inhibition in Gi-coupled systems).

Caption: Mechanism of action for synthesized GPCR antagonists modulating the Gi/o signaling pathway.

References

• Identification of Ligand Binding Hot Spots of the Histamine H1 Receptor following Structure-Based Fragment Optimization. PubMed / National Institutes of Health. URL: [Link]

• 4-Aminoquinoline melanin-concentrating hormone 1-receptor (MCH1R) antagonists. Academia.edu / Bioorganic & Medicinal Chemistry Letters. URL:[Link]

• Tactical Approaches to Interconverting GPCR Agonists and Antagonists. ACS Publications / Journal of Medicinal Chemistry. URL:[Link]

• The role of ligand efficiency metrics in drug discovery. SciSpace / Nature Reviews Drug Discovery. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Purification Strategies for 3-(2-Fluoro-4-nitrophenoxy)piperidine

Welcome to the Technical Support Center. This guide provides advanced troubleshooting and purification strategies for isolating 3-(2-Fluoro-4-nitrophenoxy)piperidine . The synthesis of this compound typically involves a nucleophilic aromatic substitution (S_NAr) between a protected 3-hydroxypiperidine and 3,4-difluoronitrobenzene, followed by an acidic deprotection step.

This workflow often generates a complex mixture of unreacted starting materials, regioisomers, and deprotection byproducts. Below, we provide field-proven, self-validating methodologies to achieve high-purity isolation, explaining the mechanistic reasoning behind each technique.

Purification Workflow Visualization

The following decision tree outlines the logical progression for isolating the target compound from a crude reaction mixture, exploiting its physicochemical properties at each stage.

Caption: Decision tree for the purification of 3-(2-Fluoro-4-nitrophenoxy)piperidine.

Troubleshooting & FAQs

Q1: How do I remove unreacted 3,4-difluoronitrobenzene and other neutral starting materials from the crude mixture? A1: Use an Acid-Base Extraction . The secondary amine in 3-(2-fluoro-4-nitrophenoxy)piperidine has a pKa of approximately 9–10. By treating the crude mixture with 1 M HCl, the piperidine nitrogen is protonated, forming a water-soluble hydrochloride salt. Neutral impurities like unreacted 3,4-difluoronitrobenzene remain in the organic phase (e.g., ethyl acetate) and can be discarded[1]. After phase separation, basifying the aqueous layer to pH > 12 with NaOH deprotonates the amine, allowing the free base to be extracted back into a fresh organic solvent like dichloromethane (DCM)[1].

Q2: My product is co-eluting with a regioisomer on the silica column. How can I resolve this? A2: Regioisomers formed during the S_NAr reaction (such as the 4-fluoro-2-nitrophenoxy derivative) have nearly identical polarities. To resolve them, you must optimize the mobile phase. Because piperidine is a strong secondary amine, it interacts strongly with the acidic silanol groups on standard silica gel, causing severe peak tailing and poor resolution[1]. Adding a basic modifier (0.5% - 1% triethylamine) to the eluent (e.g., Hexanes/EtOAc) masks these silanol groups, sharpening the peaks and significantly improving the separation of closely eluting regioisomers[1].

Q3: Following Boc-deprotection with TFA, I am struggling to isolate the free base due to emulsion formation. What is the most reliable method? A3: Deprotection with Trifluoroacetic acid (TFA) yields the piperidinium trifluoroacetate salt, which is highly soluble in polar solvents and prone to causing emulsions during aqueous workups. To isolate the free base cleanly, use a Strong Cation-Exchange (SCX) cartridge . The basic piperidine binds to the sulfonic acid resin while non-basic impurities and excess TFA wash through. Elute the purified free base using a solution of 2 M ammonia in methanol[2].

Q4: The purified piperidine derivative has a distinct yellow/brown tint. Is this an impurity, and how can it be removed? A4: A yellow or brown discoloration is typically caused by trace oxidation products or residual colored nitroaromatic byproducts[3]. Recrystallization from a suitable solvent (e.g., hot methanol) is highly effective for solid derivatives[4]. Alternatively, forming a crystalline salt by bubbling HCl gas through an ether solution of the free base will selectively precipitate the pure 3-(2-fluoro-4-nitrophenoxy)piperidine hydrochloride salt, leaving the colored impurities dissolved in the mother liquor[5].

Quantitative Data: Purification Performance

The table below summarizes the expected performance metrics for each purification strategy based on standard laboratory scales (1–10 grams).

Purification Technique	Target Impurities Removed	Typical Recovery (%)	Purity Achieved (%)	Mechanistic Advantage
Acid-Base Extraction	Neutral organics (e.g., 3,4-difluoronitrobenzene)	85 - 95%	90 - 95%	Exploits pKa differential for rapid bulk clearance of non-basic compounds.
Silica Gel Chromatography (with 1% Et3N)	Regioisomers, structurally similar byproducts	70 - 85%	> 98%	Silanol masking prevents tailing, enabling high-resolution isomer separation.
SCX Catch-and-Release	TFA salts, non-basic reaction debris	90 - 98%	> 95%	Eliminates aqueous workup emulsions via solid-phase ion exchange.
Salt Formation (HCl Salt)	Trace oxidation products, colored impurities	60 - 80%	> 99%	Selective crystallization yields a highly stable solid for long-term storage.

Step-by-Step Methodologies

Protocol 1: General Acid-Base Extraction[1]

This protocol is a self-validating system designed to isolate the basic piperidine derivative from neutral and acidic impurities.

• Dissolution: Dissolve the crude reaction mixture in ethyl acetate (10 mL per gram of crude) and transfer to a separatory funnel.

• Acidic Wash (Catch): Add an equal volume of 1 M aqueous HCl. Shake vigorously and vent.

• Phase Separation: Allow the layers to separate. The protonated target compound will migrate to the lower aqueous layer. Drain the aqueous layer into a clean Erlenmeyer flask.

• Validation Step 1: Spot both layers on a TLC plate. The aqueous layer should contain the UV-active product (stains positive with Ninhydrin), while the organic layer should contain fast-moving neutral impurities. Discard the organic layer.

• Basification (Release): Cool the combined aqueous layers in an ice bath. Slowly add 2 M NaOH dropwise with continuous stirring.

• Validation Step 2: Monitor the pH using indicator paper. Continue adding NaOH until the pH is strictly > 12. The solution will turn cloudy as the free base precipitates or forms an oil.

• Final Extraction: Extract the basified aqueous layer three times with dichloromethane (DCM).

• Isolation: Combine the DCM extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified free base.

Protocol 2: Flash Chromatography with Basic Modifier[1]

Designed to separate the target compound from closely eluting regioisomers.

• Solvent Preparation: Prepare a mobile phase of 80:20 Hexanes:Ethyl Acetate. Add exactly 1% (v/v) Triethylamine (Et₃N) to the mixture and stir well.

• Column Packing: Slurry standard silica gel in the prepared mobile phase. Pour into the column and pack evenly using compressed air. The Et₃N will pre-treat and neutralize the acidic silanol sites.

• Sample Loading: Dissolve the crude free base in a minimum volume of DCM. Apply evenly to the top of the silica bed.

• Elution & Monitoring: Elute using the prepared mobile phase. Collect fractions in test tubes.

• Validation Step: Monitor fractions via TLC using the same Et₃N-modified solvent system. The target compound will appear as a distinct UV-active spot (due to the nitrophenyl group) that turns purple/pink when heated with Ninhydrin stain.

• Isolation: Combine fractions containing the pure target compound and concentrate under reduced pressure.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Discovery of Novel c-Met Inhibitors Bearing a 3-Carboxyl Piperidin-2-one Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-(2-FLUORO-4-NITROPHENOXY)PIPERIDINE HYDROCHLORIDE, CasNo.1189653-33-5 Dayang Chem (Hangzhou) Co.,Ltd. China (Mainland) [dayang.lookchem.com]

Technical Support Center: Optimizing the SNAr Coupling of 2-Fluoro-4-nitrophenol and Piperidine

Welcome to the technical support center for the nucleophilic aromatic substitution (SNAr) reaction between 2-fluoro-4-nitrophenol and piperidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting, and optimization strategies for this common yet nuanced transformation. Our goal is to equip you with the scientific understanding and practical protocols necessary to achieve high-yield, high-purity synthesis of 2-(piperidin-1-yl)-4-nitrophenol.

The SNAr Mechanism: A Quick Primer

The reaction proceeds via a well-established addition-elimination mechanism.[1][2][3][4] The aromatic ring of 2-fluoro-4-nitrophenol is rendered electron-deficient (electrophilic) by the strong electron-withdrawing effects of the nitro (-NO₂) group, particularly at the ortho and para positions.[2][4][5][6] Piperidine, a potent nucleophile, attacks the carbon atom bearing the fluorine (the ipso-carbon), leading to the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[1][2][7][8] Aromaticity is then restored by the expulsion of the fluoride leaving group, which is typically the rate-determining step in this type of reaction.[1][2]

It is noteworthy that for SNAr reactions, fluoride is an excellent leaving group, often superior to other halogens (F > Cl > Br > I).[1][2][9] This is because the high electronegativity of fluorine strongly polarizes the C-F bond, making the carbon more electrophilic and stabilizing the transition state leading to the Meisenheimer complex.[1]

Caption: Troubleshooting Decision Tree for the S_NAr Reaction.

Optimization Strategies

Fine-tuning reaction parameters is key to maximizing yield and purity.

Solvent & Base Selection

The choice of solvent and base are the most critical factors for success. Polar aprotic solvents are strongly recommended. [10]The base should be strong enough to deprotonate the phenol but should not be nucleophilic itself.

Parameter	Good Choices	Poor Choices	Rationale
Solvent	DMSO, DMF, Acetonitrile	Water, Ethanol, Methanol	Polar aprotic solvents enhance nucleophile reactivity by not solvating it as strongly as protic solvents. [7][10]
Base	K₂CO₃, Cs₂CO₃, Et₃N, DIPEA	NaOH, KOH, NaH	Strong, nucleophilic bases like NaOH can compete with piperidine or promote side reactions. NaH is excessively strong and poses a fire risk.

Temperature and Concentration

• Temperature: While room temperature may suffice, gentle heating (50-80 °C) is often optimal. High temperatures (>100 °C) can lead to decomposition and the formation of dark, polymeric byproducts.

• Concentration: A concentration of 0.1-0.5 M for the limiting reagent (2-fluoro-4-nitrophenol) is a good starting point. Very high concentrations can sometimes lead to solubility issues or increased side product formation.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 2-(piperidin-1-yl)-4-nitrophenol

Caption: High-Level Experimental Workflow.

Materials:

• 2-fluoro-4-nitrophenol (1.0 eq)

• Piperidine (1.2 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (1.5 eq)

• Dimethyl sulfoxide (DMSO), anhydrous

• Ethyl Acetate

• Brine (saturated aq. NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-fluoro-4-nitrophenol (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous DMSO to achieve a concentration of ~0.5 M with respect to the starting phenol.

• Nucleophile Addition: Add piperidine (1.2 eq) dropwise to the stirring suspension at room temperature.

• Reaction: Heat the reaction mixture to 60-70 °C and stir.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the 2-fluoro-4-nitrophenol spot is no longer visible (typically 2-4 hours).

• Workup: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing water and extract with ethyl acetate (3x volumes).

• Washing: Combine the organic extracts and wash with brine to remove residual DMSO.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: The resulting solid can be purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate).

Protocol 2: Thin-Layer Chromatography (TLC) Monitoring

• Mobile Phase: A 3:1 mixture of Hexanes:Ethyl Acetate is a good starting point.

• Stationary Phase: Silica gel plates.

• Visualization: UV light (254 nm). The starting material and product are both UV active.

• Expected Rf Values: The product, 2-(piperidin-1-yl)-4-nitrophenol, will be more polar than the starting 2-fluoro-4-nitrophenol and will thus have a lower Rf value.

References

• PMC.

• ACS Publications.

• RSC Publishing.

• Organic Chemistry 1: An open textbook.

• IntechOpen.

• Master Organic Chemistry.

• YouTube.

• ResearchGate.

• MDPI.

• Nature.

• Wikipedia.

• OrgoSolver.

• KPU Pressbooks.

• PMC.

• Benchchem.

• DASH.

• Chemistry Steps.

• Google Patents.

• PMC.

• ResearchGate.

• Organic Syntheses.

• Google Sites.

• Benchchem.

• Chemistry Steps.

• PMC.

• Google Patents.

• MDPI.

• ResearchGate.

• ResearchGate.

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 4. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. orgosolver.com [orgosolver.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Solvent Effect on a Model of SNAr Reaction in Conventional and Non-Conventional Solvents | IntechOpen [intechopen.com]
• 9. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 8.3. Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]

Technical Support Center: Troubleshooting the Reduction of 3-(2-Fluoro-4-nitrophenoxy)piperidine

Welcome to the Application Scientist Support Center. The reduction of 3-(2-Fluoro-4-nitrophenoxy)piperidine to its corresponding aniline derivative, 3-(2-Fluoro-4-aminophenoxy)piperidine, presents a unique chemoselectivity challenge. The molecule contains three sensitive functional groups: a reducible nitro group, a labile aryl-fluoride bond, and a reactive secondary amine (piperidine).

This guide provides mechanistic troubleshooting and field-validated protocols to prevent hydrodefluorination, ether cleavage, and N-alkylation side reactions during your synthetic workflows.

Part 1: FAQs & Mechanistic Troubleshooting

Q1: During catalytic hydrogenation (Pd/C, H₂), I am observing a significant loss of the fluorine atom. Why does this happen, and how can I prevent it? A1: You are observing hydrodefluorination. Palladium is highly active for oxidative addition into C–F bonds, especially when the aromatic ring is electron-deficient. The mechanism involves Pd inserting into the C–F bond, followed by reductive elimination in the presence of hydride species, which replaces the fluorine atom with hydrogen[1]. Solution: To prevent this, you must alter the catalyst's electronic properties or switch the reduction method entirely:

• Catalyst Poisoning: Use sulfided Pd/C or Platinum on Carbon (Pt/C) doped with vanadium. Sulfur poisons the specific active sites on the palladium lattice responsible for C–F oxidative addition while leaving the sites for nitro reduction active.

• Alternative Metal: Switch to a milder chemical reductant, such as Iron/Ammonium Chloride (Fe/NH₄Cl), which operates via single-electron transfer (SET) and is completely orthogonal to the C–F bond[2].

Q2: I switched to transfer hydrogenation using methanol and Pd/C, but LC-MS shows a +14 Da mass shift on my product. What is this impurity? A2: A +14 Da mass shift indicates N-methylation of the unprotected piperidine ring. During transfer hydrogenation or when using alcoholic solvents with Pd/C, the solvent (e.g., methanol) can undergo dehydrogenation to form formaldehyde. The secondary amine of the piperidine ring reacts with this trace formaldehyde to form an iminium ion, which is subsequently reduced to an N-methyl group via an Eschweiler-Clarke-type mechanism. Solution: Protect the piperidine nitrogen prior to reduction. The tert-butyloxycarbonyl (Boc) group is highly recommended because it is completely stable to both catalytic hydrogenation and mild chemical reductions[3].

Q3: Can I use standard Béchamp reduction (Fe/HCl) instead to avoid the palladium issues? A3: Traditional Béchamp reduction using Iron and strong acid (HCl) is effective for nitro reduction but poses a severe risk to the ether linkage in your molecule. Acid-catalyzed ether cleavage can occur at elevated temperatures. Solution: Use modified Béchamp conditions: Iron powder with Ammonium Chloride (Fe/NH₄Cl) in an ethanol/water mixture. Ammonium chloride acts as a mild proton donor (maintaining a near-neutral pH of ~6.5), which prevents ether cleavage while providing sufficient protons for the reduction of the nitro group to the amine[2].

Part 2: Quantitative Comparison of Reduction Strategies

To guide your experimental design, the following table summarizes the expected outcomes of various reduction methods based on internal validation and literature benchmarks.

Reduction Method	Catalyst / Reagent	Solvent	Temp (°C)	Conversion (%)	Defluorination (%)	Piperidine Side Reactions
Standard Hydrogenation	10% Pd/C, H₂ (1 atm)	MeOH	25	>99	15 - 30	High (N-methylation)
Poisoned Hydrogenation	5% Pt/C (V-doped), H₂	EtOAc	25	>95	< 2	Low (if non-alcoholic solvent)
Modified Béchamp	Fe powder, NH₄Cl	EtOH/H₂O	80	>98	0 (Not detected)	None
Dithionite Reduction	Na₂S₂O₄	THF/H₂O	60	70 - 85	0 (Not detected)	None (Incomplete reduction risk)

Part 3: Validated Experimental Protocols

Protocol A: N-Boc Protection of 3-(2-Fluoro-4-nitrophenoxy)piperidine

Causality & Validation: Protecting the secondary amine prevents unwanted N-alkylation and simplifies chromatographic purification. The reaction is self-validating via TLC; the highly polar free amine (which streaks on silica) will shift to a well-defined, significantly higher R_f spot upon protection[3].

• Setup: Dissolve 3-(2-Fluoro-4-nitrophenoxy)piperidine (1.0 eq) in anhydrous dichloromethane (DCM) (10 mL/g).

• Base Addition: Add triethylamine (TEA) (1.5 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP) (0.05 eq). Note: DMAP accelerates the acyl transfer.

• Reagent Addition: Cool the mixture to 0 °C. Slowly add Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq) dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours. Monitor by TLC (DCM:MeOH 9:1). The disappearance of the baseline amine spot confirms completion.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM, wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Chemoselective Reduction using Fe/NH₄Cl (Modified Béchamp)

Causality & Validation: This protocol guarantees 0% hydrodefluorination[2]. Iron acts as the single-electron source, and NH₄Cl provides a buffered proton source. The formation of iron oxides (Fe₃O₄) as a dense black precipitate serves as a visual indicator of reaction progression.

• Setup: Suspend the N-Boc-protected substrate (1.0 eq) from Protocol A in a 4:1 mixture of Ethanol:Water (20 mL/g).

• Activation: Add Ammonium Chloride (NH₄Cl) (3.0 eq) and Iron powder (325 mesh, 5.0 eq). Note: Using fine mesh iron increases the surface area for single-electron transfer, ensuring complete conversion.

• Heating: Heat the vigorously stirred suspension to 80 °C (reflux) for 2-4 hours.

• Monitoring (Critical): Monitor by LC-MS. The nitro compound [M+H]⁺ will shift to [M+H-30]⁺ (loss of two oxygens, addition of two protons). Ensure no hydroxylamine intermediate (M+16 relative to product) remains.

• Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove the iron sludge, washing the filter cake thoroughly with ethyl acetate.

• Isolation: Concentrate the filtrate to remove ethanol, extract the aqueous residue with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate to yield the pure N-Boc-3-(2-Fluoro-4-aminophenoxy)piperidine.

Part 4: Process Workflows and Mechanistic Pathways

Workflow for the chemoselective reduction of 3-(2-Fluoro-4-nitrophenoxy)piperidine.

Reaction pathways illustrating side reactions vs. optimized chemoselective reduction.

References

• Title: Iron-Ammonium Chloride - A Convenient and Inexpensive Reductant Source: Synthetic Communications URL: [Link]

• Title: B-Modified Pd Cathodes for the Efficient Detoxification of Halogenated Antibiotics: Enhancing C–F Bond Breakage beyond Hydrodefluorination Source: ACS ES&T Water (via PubMed Central) URL: [Link]

• Title: Molecular Iodine-Catalyzed Facile Procedure for N-Boc Protection of Amines Source: The Journal of Organic Chemistry URL: [Link]

Sources

• 1. B-Modified Pd Cathodes for the Efficient Detoxification of Halogenated Antibiotics: Enhancing C–F Bond Breakage beyond Hydrodefluorination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: 3-(2-Fluoro-4-nitrophenoxy)piperidine Purification &amp; Recrystallization

Welcome to the Technical Support Center for the isolation and purification of 3-(2-Fluoro-4-nitrophenoxy)piperidine . As a secondary amine attached to a lipophilic, electron-deficient aromatic ring, this intermediate presents unique physicochemical challenges during scale-up and purification[1].

This guide provides field-proven troubleshooting strategies, thermodynamic rationales, and self-validating protocols to ensure high-purity isolation, whether you are working at the bench scale or optimizing for pilot-plant production.

Part 1: Troubleshooting & FAQs

Q1: My crude 3-(2-Fluoro-4-nitrophenoxy)piperidine forms a cloudy emulsion and separates as a heavy oil at the bottom of the flask upon cooling, rather than forming crystals. Why is this happening? A: You are observing Liquid-Liquid Phase Separation (LLPS) , universally known in process chemistry as "oiling out"[2][3].

• The Causality: Thermodynamically, oiling out occurs when your cooling trajectory crosses the liquid-liquid coexistence boundary (the binodal curve) before it crosses the solid-liquid equilibrium curve[4]. Because the free base of this piperidine derivative has a relatively low melting point and high lipophilicity, it prefers to demix into a solute-rich oil phase rather than nucleate into a highly ordered crystal lattice[3].

• The Fix: You must alter the thermodynamic landscape. This can be done by increasing the ratio of the "good" solvent to shift the binodal curve, reducing the cooling rate to allow nucleation to outcompete phase separation, or seeding the solution above the cloud point[2][5].

Q2: Should I attempt to recrystallize the free base, or should I convert it to a salt? A: For basic piperidine intermediates like this, salt formation is strongly recommended [6].

• The Causality: The free base is an oil or a low-melting solid, making its crystallization thermodynamically unfavorable and highly susceptible to impurity entrapment. By protonating the secondary amine with an acid (e.g., Hydrochloric acid), you form an ionic bond. This drastically increases the crystal lattice energy and the melting point of the compound[6][7]. A higher melting point shifts the solid-liquid equilibrium curve well above the LLPS binodal curve, effectively eliminating the "oiling out" problem and providing a highly crystalline solid that readily rejects regioisomeric impurities (such as the ortho-nitro/para-fluoro isomers).

Q3: If I must crystallize the free base, what is the best solvent system? A: If downstream chemistry precludes the use of a salt, you must use an anti-solvent precipitation method carefully controlled by temperature. A system of Ethyl Acetate (Good Solvent) and Heptane (Anti-solvent) is standard. However, to prevent oiling out, you must maintain a higher volume of Ethyl Acetate than intuitively expected and rely on a very slow cooling ramp (e.g., 0.1 °C/min) coupled with heavy seeding[3].

Part 2: Solvent Selection Matrix

The following table summarizes the quantitative and qualitative data for selecting a recrystallization solvent system based on the target form of 3-(2-Fluoro-4-nitrophenoxy)piperidine.

Target Form	Solvent System	Polarity Index	Boiling Point (°C)	LLPS Risk	Impurity Rejection	Notes
Free Base	Ethyl Acetate / Heptane (1:4)	~1.5 (Mixed)	77 / 98	High	Moderate	Requires strict temperature control and seeding to avoid oiling out[2].
Free Base	MTBE / Hexane (1:3)	~1.0 (Mixed)	55 / 68	High	Poor	Low boiling points limit the temperature window for dissolution.
HCl Salt	Isopropanol (IPA)	3.9	82	Low	Excellent	Recommended. Provides a steep solubility curve; excellent rejection of lipophilic impurities[6].
HCl Salt	Ethanol / EtOAc (1:2)	~4.8 (Mixed)	78 / 77	Low	Very Good	Useful if the crude contains highly polar impurities that crash out in pure IPA.

Part 3: Experimental Protocols

Protocol A: HCl Salt Formation and Recrystallization (Recommended)

This protocol is a self-validating system: the generation of a solid confirms successful protonation, and the visual clearance of the solution upon heating validates the solvent volume.

• Dissolution: Dissolve 1.0 equivalent of crude 3-(2-Fluoro-4-nitrophenoxy)piperidine free base in 5 volumes (v/w) of Isopropanol (IPA) at 20 °C. Stir until a homogenous, clear solution is achieved.

• Salt Formation: Slowly add 1.05 equivalents of 5M HCl in Isopropanol dropwise over 15 minutes. Self-Validation: The reaction is exothermic; a mild temperature rise should be observed. A thick white precipitate will begin to form immediately.

• Maturation: Stir the resulting suspension at 20 °C for 1 hour to ensure complete salt formation. Verify the pH of an aliquot (diluted in water) is between 2-3.

• Recrystallization (Heating): Heat the suspension to 80 °C (reflux). If the solution does not become completely clear, add additional IPA in 0.5 volume increments until full dissolution is achieved.

• Cooling & Nucleation: Cool the reactor at a controlled rate of 0.2 °C/min to 60 °C. Introduce 1% (w/w) seed crystals of pure 3-(2-Fluoro-4-nitrophenoxy)piperidine HCl.

• Isolation: Continue cooling at 0.2 °C/min to 5 °C. Hold at 5 °C for 2 hours. Filter the white crystalline solid and wash with 2 volumes of cold (0 °C) IPA. Dry under vacuum at 45 °C to constant weight.

Protocol B: Rescuing an "Oiled Out" Free Base

Use this protocol if you attempted a free base crystallization and phase separation occurred.

• Redissolution: If your mixture has separated into a cloudy emulsion or a heavy bottom oil, immediately halt cooling. Re-heat the mixture to 10 °C below the boiling point of your good solvent (e.g., 65 °C for EtOAc/Heptane) until it forms a single, clear liquid phase[2].

• Solvent Adjustment: The presence of oiling out indicates the anti-solvent concentration is too high. Add 10-15% more "good solvent" (e.g., Ethyl Acetate) to shift the composition away from the binodal curve[5].

• Isothermal Seeding: Cool the solution very slowly (0.1 °C/min) to a temperature just above where the cloudiness was previously observed. Add seed crystals and hold isothermally for 2 hours to force solid nucleation before liquid demixing can occur[3].

• Controlled Cooling: Once a visible crystal bed has formed, resume cooling at 0.1 °C/min to 0 °C. Filter and wash with cold anti-solvent.

Part 4: Process Visualizations

Decision Tree for Piperidine Intermediate Crystallization

The following logic flow dictates the optimal path for purifying basic piperidine intermediates based on their physical state and thermodynamic behavior.

Decision matrix for selecting salt formation versus free base recrystallization.

Thermodynamic Workflow to Bypass LLPS (Oiling Out)

When liquid-liquid phase separation occurs, the system must be thermodynamically reset to favor solid-liquid equilibrium.

Step-by-step thermodynamic intervention to rescue an oiled-out crystallization.

References

• KiloMentor. "The Problem of Oiling Out in Chemical Process Development." KiloMentor Blog, 2017. Available at:[Link]

• Veesler, S. et al. "A Thermodynamic Approach for the Prediction of Oiling Out Boundaries from Solubility Data." MDPI, 2019. Available at:[Link]

• Serajuddin, A. T. M. "Salt formation to improve drug solubility." Advanced Drug Delivery Reviews, Int. J. Pharm, 2007. Available at: [Link]

• Morris, K. R. et al. "Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities." Organic Process Research & Development, ACS Publications, 2000. Available at:[Link]

• Kawakami, K. et al. "Control of Crystal Aspect Ratio and Size by Changing Solvent Composition in Oiling Out Crystallization of an Active Pharmaceutical Ingredient." Crystal Growth & Design, ACS Publications, 2015. Available at:[Link]

Sources

• 1. vibrantpharma.com [vibrantpharma.com]
• 2. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 3. KiloMentor: The Problem of Oiling Out in Chemical Process Development [kilomentor.blogspot.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ovid.com [ovid.com]

Addressing regioselectivity issues in the synthesis of fluorinated nitrophenoxy piperidines

Welcome to the technical support hub for the synthesis of fluorinated nitrophenoxy piperidines. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of nucleophilic aromatic substitution (SNAr) in this specific context. Regioselectivity is a critical hurdle in these syntheses, and this document provides in-depth troubleshooting guides, validated protocols, and mechanistic insights to help you achieve your target isomer with high fidelity.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that control regioselectivity in the SNAr reaction between a poly-fluorinated nitroaromatic compound and a piperidine nucleophile?

Regioselectivity in this SNAr reaction is a delicate interplay of several key factors:

• Electronic Effects: The nitro group is a powerful electron-withdrawing group that activates the aromatic ring towards nucleophilic attack. It stabilizes the negative charge in the intermediate Meisenheimer complex most effectively when the attack occurs at the ortho or para positions relative to the nitro group.[1][2]

• Leaving Group Ability: Fluorine is an excellent leaving group for SNAr reactions due to the high electronegativity of the fluorine atom, which polarizes the C-F bond and facilitates nucleophilic attack, even though the C-F bond itself is strong.[3][4][5]

• Solvent Effects: The polarity and hydrogen-bonding capability of the solvent can dramatically influence the reaction rate and selectivity. Polar aprotic solvents are generally preferred as they solvate the cation but not the nucleophile, enhancing its reactivity.[6][7][8]

• Steric Hindrance: The bulkiness of the nucleophile (e.g., substituents on the piperidine ring) can influence whether the attack occurs at the more sterically accessible para position versus the more hindered ortho position.[9]

• Hydrogen Bonding: Under specific conditions, particularly in non-polar solvents, hydrogen bonding between the piperidine N-H and an oxygen atom of the ortho nitro group can pre-organize the transition state, favoring substitution at the ortho position.

Q2: Why is the reaction rate for ortho-fluoronitrobenzene often faster than for para-fluoronitrobenzene with piperidine?

While resonance effects stabilize the negative charge for both ortho and para attack, the powerful electron-withdrawing inductive effect (-I effect) of the nitro group also plays a crucial role.[1] The inductive effect is distance-dependent and is therefore much stronger at the adjacent ortho position than at the more distant para position. This enhanced inductive stabilization of the developing negative charge in the rate-determining step often leads to a faster reaction rate for the ortho isomer.[1]

Q3: My reaction with a difluoronitrobenzene substrate is yielding a mixture of isomers. How do I control the selectivity?

Controlling the ortho versus para selectivity is the central challenge. The key is to manipulate the reaction conditions to favor one set of controlling factors over another.

• To favor para-substitution: Use a polar aprotic solvent (e.g., DMSO, DMF) to disrupt any potential hydrogen bonding that might direct the nucleophile ortho. Using a sterically bulkier piperidine derivative can also disfavor attack at the more crowded ortho position.[9]

• To favor ortho-substitution: Employ a non-polar solvent (e.g., toluene, benzene). This environment promotes intramolecular hydrogen bonding between the piperidine N-H and the nitro group, which acts as a directing element, guiding the nucleophile to the proximate ortho position.

Troubleshooting Guides & Experimental Protocols

This section addresses specific experimental issues with potential causes and validated protocols for resolution.

Problem 1: Low or No Conversion

You've set up your reaction between 2,4-difluoronitrobenzene and piperidine, but after several hours, TLC or LC-MS analysis shows mostly starting material.

Potential Causes & Solutions:

• Insufficient Base or Incorrect Base Choice: The SNAr reaction with piperidine often generates HF as a byproduct, which can protonate the amine nucleophile, rendering it unreactive. A base is required to neutralize the acid and regenerate the free amine.

• Poor Solvent Choice: The reaction requires a solvent that can dissolve the reactants and stabilize the charged intermediate.

• Low Temperature: While higher temperatures can sometimes lead to side products, SNAr reactions require sufficient thermal energy to overcome the activation barrier.

This protocol is optimized for the selective synthesis of 1-(4-nitro-2-fluorophenyl)piperidine.

Materials:

• 1-Fluoro-2,4-dinitrobenzene or similar activated aryl fluoride

• Piperidine (1.1 equivalents)

• Potassium Carbonate (K₂CO₃) (1.5 equivalents)

• Dimethyl Sulfoxide (DMSO), anhydrous

Procedure:

• To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 1-fluoro-2,4-dinitrobenzene (1.0 eq) and anhydrous DMSO (to make a ~0.5 M solution).

• Add finely ground potassium carbonate (1.5 eq).

• Add piperidine (1.1 eq) dropwise to the stirring suspension at room temperature.

• Heat the reaction mixture to 90 °C and stir for 4-12 hours.[10]

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and pour it into a separatory funnel containing water and ethyl acetate.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Problem 2: Poor Regioselectivity with 2,4-Difluoronitrobenzene

Your reaction produces a difficult-to-separate mixture of 2-piperidino-4-fluoronitrobenzene and 4-piperidino-2-fluoronitrobenzene.

Mechanistic Insight: The nitro group activates both the C2 (ortho) and C4 (para) positions. The final product ratio is determined by the relative activation energies of the two competing pathways. As discussed, solvent choice is the most powerful tool to influence this outcome.

Caption: The SNAr reaction pathway.

The stability of the Meisenheimer complex is paramount. For attack ortho or para to the nitro group, a resonance structure can be drawn that places the negative charge directly on one of the nitro group's oxygen atoms—a highly stabilizing interaction. For meta attack, this is not possible, which is why meta-substitution is rarely observed.

References

• Shigeno, M., Hayashi, K., Sasamoto, O., Hirasawa, T., Korenaga, T., Ishida, S., Nozawa-Kumada, K., & Kondo, Y. (2024). Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. Journal of the American Chemical Society, 146(49), 32452–32462. [Link]

• IntechOpen. (2019). Solvent Effect on a Model of SNAr Reaction in Conventional and Non-Conventional Solvents. [Link]

• Chemistry Stack Exchange. (2021). Rate of aromatic nucleophilic substitution on ortho and para fluoronitrobenzene. [Link]

• Twitty, G. E., et al. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. National Institutes of Health. [Link]

• Shigeno, M., et al. (2024). Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. National Institutes of Health. [Link]

• Shigeno, M., et al. (2024). Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. Journal of the American Chemical Society. [Link]

• Tidwell, T. T., et al. (2014). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. National Institutes of Health. [Link]

• SCIDAR. (n.d.). On the Selectivity in the Synthesis of 3-Fluoropiperidines Using BF3-Activated Hypervalent Iodine Reagents. [Link]

• Zakrzewska, A., et al. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. National Institutes of Health. [Link]

• Martinez, R. D., et al. (1985). Solvent effects on aromatic nucleophilic substitutions. Part 3. The kinetics of the reaction of 2,4-dinitrochlorobenzene with piperidine in aprotic solvents. Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Martinez, R. D., et al. (1986). Solvent effects on aromatic nucleophilic substitutions. Part 4. Kinetics of the reaction of 1-chloro-2,4-dinitrobenzene with piperidine in protic solvents. RSC Publishing. [Link]

• Pen & Prosperity. (2025). Reactivity And Selectivity in Nucleophilic Aromatic Substitution Reactions Using Sulfur-Based Nucleophiles. [Link]

• Ouellet, S., et al. (2009). Regioselective SNAr Reactions of Substituted Difluorobenzene Derivatives: Practical Synthesis of Fluoroaryl Ethers and Substituted Resorcinols. Semantic Scholar. [Link]

• Chapman, N. B., et al. (1966). The ortho : para ratio in aromatic nucleophilic substitution. RSC Publishing. [Link]

• Glorius, F., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. National Institutes of Health. [Link]

• Lu, J., et al. (n.d.). A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors. ChemRxiv. [Link]

• QM Magic Class. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. [Link]

• Nevado, C., et al. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. [Link]

• Sowlati-Hashjin, S., et al. (2017). Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach. SciSpace. [Link]

• Semantic Scholar. (n.d.). DIASTEREOSELECTIVE SYNTHESIS OF 3-FLUORO-2-SUBSTITUTED PIPERIDINES AND PYRROLIDINES. [Link]

• Wendt, M. D., & Kunzer, A. R. (2010). Ortho selectivity in SNAr substitutions of 2,4-dihaloaromatic compounds. Reactions with piperidine. Sci-Hub. [Link]

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• Chemistry Steps. (2022). Ortho, Para, Meta. [Link]

• Mayr, H., et al. (2020). Computational Study on the Boundary Between the Concerted and Stepwise Mechanism of Bimolecular SNAr Reactions. ACS Publications. [Link]

• Gouverneur, V., et al. (2010). Prins fluorination cyclisations: Preparation of 4-fluoro-pyran and -piperidine heterocycles. Beilstein Journal of Organic Chemistry. [Link]

• Master Organic Chemistry. (2018). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. [Link]

• University of Canterbury. (2026). Synthesis of Fluorinated N-Heterocycles: Analogues of Febrifugine. [Link]

• Hilton, S. T., et al. (n.d.). Reaction of a range of amines and fluoronitrobenzenes under SNAr reaction conditions with 3D printed polypropylene reactors. ResearchGate. [Link]

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• Universität Münster. (2019). Chemists develop new synthesis method for producing fluorinated piperidines. [Link]

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• White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. [Link]

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Technical Support Center: Troubleshooting &amp; Stability Optimization for 3-(2-Fluoro-4-nitrophenoxy)piperidine

Welcome to the Technical Support Center. As researchers working with functionalized piperidines and fluoro-nitroaromatics, you are likely aware that combining a nucleophilic secondary amine with an activated electrophilic aromatic ring in the same molecule creates inherent stability challenges.

This guide is designed for drug development professionals and synthetic chemists. It provides field-proven causality, troubleshooting FAQs, and self-validating protocols to ensure the structural integrity of 3-(2-Fluoro-4-nitrophenoxy)piperidine during storage and biological assays.

Core Mechanistic Insights: The "Why" Behind the Instability

The instability of 3-(2-Fluoro-4-nitrophenoxy)piperidine in its free base form stems from its dual functionality:

• The Electrophile: The 4-nitro group strongly withdraws electron density via resonance, activating the para-position (C1, bearing the ether oxygen) toward nucleophilic attack .

• The Nucleophile: The piperidine ring contains a highly reactive secondary amine.

When stored as a concentrated free base in polar aprotic solvents, the amine of one molecule can attack the C1 position of another. Although an alkoxide (piperidin-3-yloxy) is typically a poor leaving group, the highly stabilized Meisenheimer complex formed at the nitroaromatic ring facilitates slow intermolecular Nucleophilic Aromatic Substitution (S_NAr) , leading to dimerization and degradation .

Fig 1. Primary degradation pathways of 3-(2-Fluoro-4-nitrophenoxy)piperidine in solution.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My stock solution in dichloromethane (DCM) degraded after a week, and the assay concentration dropped. What happened? A: Secondary amines like piperidine are highly nucleophilic and will react with halogenated solvents like DCM over time to form methylene-bridged aminal dimers (e.g., R2​N−CH2​−NR2​ ) and generate HCl . This not only consumes your active compound but generates acid that alters the pH of downstream assays. Solution: Never store the free base in halogenated solvents or ketones (which form enamines). Use DMSO, acetonitrile, or methanol, and strictly store it as a protonated salt.

Q2: We observe a color change from pale yellow to dark orange/brown when the free base is stored in DMSO at room temperature. Is the compound still viable? A: No, the color change is a visual validation of degradation. It indicates a combination of photolytic reduction of the nitro group and slow intermolecular S_NAr. DMSO accelerates S_NAr reactions by solvating cations while leaving the nucleophilic amine unsolvated and highly reactive . Solution: Discard the darkened solution. For long-term storage, convert the free base to a hydrochloride (HCl) salt to quench the amine's nucleophilicity, and store in amber vials at -20 °C.

Q3: What is the optimal pH range for aqueous or mixed-solvent biological assays? A: The piperidine nitrogen has a pKa of approximately 9.5. To prevent the free amine from acting as a nucleophile during extended incubations, maintain your assay buffer at pH ≤ 7.5. At physiological pH (7.4), >99% of the compound exists as the protonated piperidinium ion, ensuring both chemical stability and aqueous solubility.

Quantitative Data Summaries

Table 1: Solvent Compatibility & Stability Matrix

Solvent / Condition	Form	Temp	Estimated Shelf Life	Primary Degradation Mechanism
Dichloromethane (DCM)	Free Base	20 °C	< 3 Days	Aminal formation / Alkylation
DMSO (Clear Vial)	Free Base	20 °C	1–2 Weeks	Intermolecular S_NAr & Photolysis
DMSO (Amber Vial)	HCl Salt	-20 °C	> 12 Months	None (Amine is quenched)
Aqueous Buffer (pH 7.4)	HCl Salt	4 °C	2–4 Weeks	Slow hydrolysis
Aqueous Buffer (pH 9.5)	Free Base	37 °C	< 24 Hours	Intermolecular S_NAr

Table 2: Physicochemical Properties (Estimated)

Property	Value	Experimental Implication
pKa (Piperidine NH)	~9.5	Requires pH < 7.5 for >99% protonation and stability.
LogP (Free Base)	~2.5	Good organic solubility; requires salt form for aqueous assays.
UV Absorbance Max	~260, 310 nm	Highly sensitive to UV light; mandates amber/foil-wrapped vials.

Experimental Protocols

Protocol A: Preparation of the Stable Hydrochloride (HCl) Salt

Causality: Protonating the secondary amine completely eliminates its nucleophilicity, shutting down the S_NAr degradation pathway and preventing aminal formation.

• Dissolution: Dissolve 1.0 g of 3-(2-Fluoro-4-nitrophenoxy)piperidine (free base) in 20 mL of anhydrous diethyl ether in a round-bottom flask.

• Inert Atmosphere: Purge the flask with Argon or Nitrogen and cool to 0 °C in an ice bath. (Cooling prevents exothermic degradation during acid addition).

• Acid Addition: Dropwise, add 1.1 equivalents of 4.0 M HCl in dioxane while stirring vigorously.

• Validation Step: Stir for 30 minutes at 0 °C. You must observe the formation of a dense, white to off-white precipitate. If the solution turns gummy, residual water is present; discard and ensure strictly anhydrous conditions.

• Isolation: Filter the precipitate rapidly using a Büchner funnel. Wash the filter cake with 10 mL of ice-cold anhydrous diethyl ether.

• Drying: Dry the solid under high vacuum for 4–6 hours to remove all residual dioxane. Store the resulting powder at -20 °C in an amber desiccator.

Fig 2. Step-by-step workflow for the preparation of the stable hydrochloride salt.

Protocol B: In Situ Free Base Generation for Organic Reactions

If your downstream synthetic step strictly requires the unprotonated free base (e.g., coupling reactions), do not store it. Generate it immediately prior to use.

• Partitioning: Suspend the required amount of the HCl salt in ethyl acetate (EtOAc).

• Neutralization: Add an equal volume of saturated aqueous NaHCO3​ . Stir vigorously for 10 minutes until all solid dissolves into the biphasic mixture.

• Validation Step: Test the pH of the aqueous layer using indicator paper; it must read ≥ 8.0 to ensure complete deprotonation.

• Extraction & Drying: Separate the organic layer, wash once with brine, and dry over anhydrous Na2​SO4​ .

• Concentration: Filter the drying agent and concentrate the organic layer under reduced pressure at ≤ 30 °C. Use the resulting free base immediately.

References

• How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. International Journal of Molecular Sciences (2020).[Link]

• Solvents effects on aromatic nucleophilic substitutions. Part 5. Kinetics of the reactions of 1-fluoro-2,4-dinitrobenzene with piperidine in aprotic solvents. Journal of the Chemical Society, Perkin Transactions 2 (1998).[Link]

• The reaction of amines with methylene chloride. A brief review. Organic Preparations and Procedures International (1984).[Link]

Reference Data & Comparative Studies

The Fluorine Advantage: A Comparative Guide to the Enhanced Reactivity of 2-Fluoro-Nitrophenoxy Piperidines

In the landscape of modern medicinal chemistry and drug development, the strategic incorporation of fluorine into molecular scaffolds is a widely employed strategy to modulate pharmacokinetic and pharmacodynamic properties.[1] This guide provides an in-depth, evidence-based comparison of the reactivity of 2-fluoro-nitrophenoxy piperidines versus their non-fluorinated counterparts. We will explore the fundamental principles governing this reactivity difference, present supporting experimental data, and provide detailed protocols for their synthesis, offering a comprehensive resource for researchers and scientists in the field.

The core of this comparison lies in the nucleophilic aromatic substitution (SNAr) reaction, a cornerstone of C-N bond formation in the synthesis of numerous pharmaceutical agents. The central, and perhaps counterintuitive, observation is the significantly enhanced rate of reaction when fluorine, typically considered a poor leaving group in SN1 and SN2 reactions, is present on the electrophilic aromatic ring.[2][3]

The Inductive Effect: Unraveling the Mechanism of Fluorine-Accelerated SNAr Reactions

The increased reactivity of 2-fluoro-nitrophenoxy piperidines in SNAr reactions is a direct consequence of fluorine's high electronegativity. The mechanism of an SNAr reaction is a two-step process:

• Nucleophilic Attack and Formation of the Meisenheimer Complex: The reaction is initiated by the attack of the nucleophile (in this case, the nitrogen of the piperidine ring) on the carbon atom bearing the leaving group. This step results in the formation of a negatively charged intermediate known as a Meisenheimer complex, with the temporary loss of aromaticity.[4][5] This initial addition is the rate-determining step of the overall reaction.[6][7]

• Elimination of the Leaving Group: The aromaticity of the ring is restored through the expulsion of the leaving group (fluoride or a hydrogen/other substituent in the non-fluorinated analog).

The presence of a fluorine atom at the 2-position (ortho to the point of nucleophilic attack) and a nitro group at the 4-position (para) of the phenoxy ring profoundly influences the stability of the Meisenheimer complex. Fluorine's strong inductive electron-withdrawing effect (-I) powerfully stabilizes the negative charge accumulated in the ring of the Meisenheimer intermediate.[6] This stabilization lowers the activation energy of the rate-determining nucleophilic addition step, thereby accelerating the overall reaction rate.[2][6]

Caption: SNAr mechanism for the reaction of a 2-fluoro-nitrophenoxy precursor with piperidine.

Quantitative Comparison: Experimental Evidence of Enhanced Reactivity

Substrate	Nucleophile	Solvent	Temperature (°C)	Second-Order Rate Constant (k, M⁻¹s⁻¹)
1-Fluoro-2,4-dinitrobenzene	Piperidine	Acetonitrile	25	2.3 x 10³
1-Chloro-2,4-dinitrobenzene	Piperidine	Acetonitrile	25	2.9 x 10¹
1-Bromo-2,4-dinitrobenzene	Piperidine	Acetonitrile	25	1.6 x 10¹
1-Iodo-2,4-dinitrobenzene	Piperidine	Acetonitrile	25	6.5

This data highlights that the fluorinated substrate reacts approximately 79 times faster than its chlorinated analog under identical conditions.

This dramatic difference in reaction rates underscores the superior performance of fluorinated nitroaromatics in SNAr reactions, often enabling the use of milder reaction conditions and leading to higher yields in shorter reaction times.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of a 2-fluoro-nitrophenoxy piperidine and its non-fluorinated analog. These protocols are based on established SNAr procedures and can be adapted for specific research needs.

Protocol 1: Synthesis of 1-(2-Fluoro-4-nitrophenyl)piperidine

Caption: Workflow for the synthesis of 1-(2-Fluoro-4-nitrophenyl)piperidine.

Materials and Reagents:

• 1,2-Difluoro-4-nitrobenzene

• Piperidine

• Potassium carbonate (K₂CO₃)

• Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Saturated aqueous NaCl (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 1,2-difluoro-4-nitrobenzene (1.0 equivalent) in DMSO, add potassium carbonate (1.5 equivalents).

• Stir the mixture at room temperature for 10 minutes.

• Slowly add piperidine (1.1 equivalents) dropwise to the reaction mixture.

• Heat the reaction mixture to 80-100°C and stir for 2-4 hours, or until the starting material is consumed as monitored by Thin Layer Chromatography (TLC).

• After cooling to room temperature, pour the reaction mixture into ice water to precipitate the product.

• Extract the aqueous mixture with ethyl acetate (3 x volume of aqueous phase).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 1-(2-fluoro-4-nitrophenyl)piperidine.

Protocol 2: Synthesis of 1-(4-Nitrophenyl)piperidine

Materials and Reagents:

• 1-Chloro-4-nitrobenzene (or 1-fluoro-4-nitrobenzene for a more direct comparison of the leaving group effect without the ortho-fluoro activation)

• Piperidine

• Potassium carbonate (K₂CO₃)

• Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Saturated aqueous NaCl (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 1-chloro-4-nitrobenzene (1.0 equivalent) in DMSO, add potassium carbonate (1.5 equivalents).[8]

• Add piperidine (2.0 equivalents) to the mixture.[8]

• Heat the reaction mixture to 100-120°C and stir for 6-12 hours. The reaction progress should be monitored by TLC. Note the potentially longer reaction time and higher temperature required compared to the fluorinated analog.

• After cooling to room temperature, pour the reaction mixture into water.[8]

• Extract the aqueous mixture with ethyl acetate.[8]

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude 1-(4-nitrophenyl)piperidine.[8]

• If necessary, purify the crude product by column chromatography or recrystallization.

Conclusion and Practical Implications

The evidence overwhelmingly supports the enhanced reactivity of 2-fluoro-nitrophenoxy piperidines in nucleophilic aromatic substitution reactions compared to their non-fluorinated analogs. This heightened reactivity, driven by the powerful inductive effect of the fluorine atom stabilizing the rate-determining Meisenheimer complex, provides significant advantages in synthetic chemistry.

For researchers and drug development professionals, the choice of a fluorinated precursor can lead to:

• Milder Reaction Conditions: Lower temperatures and shorter reaction times can improve the overall energy efficiency of the synthesis and may be beneficial for substrates with sensitive functional groups.

• Higher Yields: The faster reaction rates often translate to higher product yields and reduced formation of byproducts.

• Greater Synthetic Versatility: The enhanced reactivity of fluorinated aromatics can enable the use of a broader range of nucleophiles and more complex molecular scaffolds.

By understanding the fundamental principles behind the "fluorine advantage" and utilizing robust synthetic protocols, chemists can effectively leverage the unique properties of fluorinated building blocks to accelerate the discovery and development of novel chemical entities.

References

• BenchChem. (2025).
• BenchChem. (2025). A Comparative Analysis of Fluorinated vs.
• BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 4-(Piperidin-4-yl)aniline. BenchChem.
• Wipf, P., & Lizza, J. R. (2020). Synthesis of 4-Nitrophenyl (2,2,6,6-Tetramethylpiperidin-1-yl) Carbonate (NPTC) for N-Protection of L-Phenylalanine Ethyl Ester. Organic Syntheses, 97, 96-124.
• BenchChem. (2025).
• BenchChem. (2025). A Comparative Analysis of Reactivity: 4-Fluoro-3-nitrobenzonitrile versus 4-Chloro-3-nitrobenzonitrile. BenchChem.
• Sbarbati, N., & Taticchi, A. (1987). Solvents effects on aromatic nucleophilic substitutions. Part 5. Kinetics of the reactions of 1-fluoro-2,4-dinitrobenzene with piperidine in aprotic solvents. Journal of the Chemical Society, Perkin Transactions 2, 773-776.
• Al-Fayez, A. S. (2008). Stable Spirocyclic Meisenheimer Complexes. Molecules, 13(6), 1337-1347.
• Rios, R., & Ammal, S. C. (2014). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. Organic & Biomolecular Chemistry, 12(33), 6175-6180.
• BenchChem. (2025). Synthesis of 1-Ethyl-4-(4-nitrophenyl)piperazine: A Technical Guide. BenchChem.
• Chapman, N. B., & Parker, R. E. (1955). Aromatic nucleophilic substitutions. Reactions of chloro- and nitro-substituted benzenes. Journal of the Chemical Society (Resumed), 3634-3641.
• Um, I. H., et al. (2014). Kinetic Study on SNAr Reaction of 1-(Y-Substituted-phenoxy)-2,4-dinitrobenzenes with Cyclic Secondary Amines in Acetonitrile: Evidence for Cyclic Transition-State Structure. The Journal of Organic Chemistry, 79(15), 6905-6912.
• Scientific Update. (2019). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations.
• Google Patents. (2019). CN110615756A - 1- (4-nitrophenyl)
• BenchChem. (2025). Application Note and Protocol for the Laboratory-Scale Synthesis and Purification of N-(2-fluoro-4-nitrophenyl)acetamide. BenchChem.
• Google Patents. (2001). WO2001002357A2 - Process for the synthesis of 4-(4'-fluorophenyl)-piperidines.
• Jones, J. A., et al. (2020). A flow electrochemistry-enabled synthesis of 2-substituted N-(methyl-d)piperidines. Journal of Labelled Compounds and Radiopharmaceuticals, 63(8), 361-368.
• Sbarbati, N., & Taticchi, A. (1986). Solvent effects on aromatic nucleophilic substitutions. Part 4. Kinetics of the reaction of 1-chloro-2,4-dinitrobenzene with piperidine in protic solvents. Journal of the Chemical Society, Perkin Transactions 2, 1625-1628.
• Houk, K. N., & Cheong, P. H.-Y. (2018). One Step at a Time: Most Nucleophilic Aromatic Substitutions are Concerted.
• Ritter, T. (2016). Concerted nucleophilic aromatic substitution with 19F− and 18F−.
• Sigman, M. S., & Fosu, S. C. (2021).
• Chemistry Stack Exchange. (2018). Why does the SnAr reaction proceed by the Meisenheimer complex?.
• DTIC. (2025). Piperidine Synthesis.
• Wang, J., et al. (2024). Bench-Stable Meisenheimer Complexes: Synthesis, Characterization, and Divergent Reactivity for Dearomatization. Journal of the American Chemical Society.
• Li, Y., et al. (2019). Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles. Molecules, 24(6), 1156.
• Rios, R., & Ammal, S. C. (2014). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Organic & Biomolecular Chemistry, 12(33), 6175-6180.
• Begtrup, M., & Kristensen, J. (1993). The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions. Acta Chemica Scandinavica, 47, 157-163.
• Spinelli, D., et al. (1977). Catalysis in aromatic nucleophilic substitution. Part 1. Reactions of piperidine with 2,4-dinitrophenyl 4-nitrophenyl ether and 2,4-dinitrophenyl phenyl sulphone. Journal of the Chemical Society, Perkin Transactions 2, (8), 1028-1031.
• Sbarbati, N., & Taticchi, A. (1987). Solvents effects on aromatic nucleophilic substitutions. Part 5. Kinetics of the reactions of 1-fluoro-2,4-dinitrobenzene with piperidine in aprotic solvents. Journal of the Chemical Society, Perkin Transactions 2, 773-776.

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A Comparative Guide to the Structural Validation of 3-(2-Fluoro-4-nitrophenoxy)piperidine using Infrared Spectroscopy

In the landscape of drug discovery and development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. For novel compounds such as 3-(2-Fluoro-4-nitrophenoxy)piperidine, a multi-faceted analytical approach is often employed. This guide provides an in-depth exploration of the use of Infrared (IR) spectroscopy for the structural validation of this specific molecule. We will delve into the theoretical underpinnings of its expected IR spectrum, present a practical experimental protocol, and compare this technique with other instrumental methods, offering a holistic view for researchers, scientists, and drug development professionals.

The Rationale Behind the Vibrations: Predicting the IR Spectrum

Infrared spectroscopy probes the vibrational frequencies of bonds within a molecule.[1] When exposed to infrared radiation, specific bonds absorb energy at characteristic frequencies, leading to a unique spectral fingerprint. The IR spectrum is typically divided into two main regions: the functional group region (4000-1500 cm⁻¹) and the fingerprint region (1500-400 cm⁻¹).[2] The former is instrumental in identifying key functional groups, while the latter provides a unique pattern for the molecule as a whole.[3][4][5]

The structure of 3-(2-Fluoro-4-nitrophenoxy)piperidine contains several key functional groups that will give rise to distinct absorption bands in the IR spectrum. By dissecting the molecule, we can predict the expected locations of these absorptions.

A Visual Breakdown of Functional Groups

Caption: Key functional groups within 3-(2-Fluoro-4-nitrophenoxy)piperidine.

Expected IR Absorption Bands

Based on established correlation tables and spectral data of similar compounds, we can anticipate the following characteristic absorption bands for 3-(2-Fluoro-4-nitrophenoxy)piperidine:

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
Piperidine Ring	N-H Stretch	3500 - 3300	Medium
C-H Stretch (aliphatic)	3000 - 2850	Strong
C-N Stretch	1250 - 1000	Medium-Strong
Aromatic System	C-H Stretch	3100 - 3000	Medium
C=C Stretch	1600 - 1475	Medium-Weak
Nitro Group	Asymmetric NO₂ Stretch	1550 - 1475	Strong
Symmetric NO₂ Stretch	1360 - 1290	Strong
Aryl Ether	Asymmetric C-O-C Stretch	1300 - 1200	Strong
Symmetric C-O-C Stretch	1150 - 1050	Strong
Fluoro Group	C-F Stretch	1400 - 1000	Strong

Experimental Protocol: Acquiring the Spectrum with ATR-FTIR

Attenuated Total Reflectance (ATR) coupled with Fourier Transform Infrared (FTIR) spectroscopy is a widely used technique for obtaining high-quality spectra of solid and liquid samples with minimal preparation.[6][7][8]

Workflow for ATR-FTIR Analysis

Caption: A streamlined workflow for ATR-FTIR analysis.

Step-by-Step Methodology:

• Instrument Preparation: Ensure the ATR crystal (commonly diamond or zinc selenide) is clean. A solvent such as isopropanol can be used to wipe the crystal surface, followed by complete drying.

• Background Collection: Before analyzing the sample, a background spectrum must be collected. This captures the absorbance of the ambient environment (e.g., CO₂ and water vapor) and the ATR crystal itself, which will be subtracted from the sample spectrum.

• Sample Application: Place a small amount of the solid 3-(2-Fluoro-4-nitrophenoxy)piperidine sample directly onto the center of the ATR crystal.

• Pressure Application: Lower the press arm to apply consistent pressure to the sample, ensuring good contact between the sample and the crystal surface. This is crucial for obtaining a high-quality spectrum.

• Sample Spectrum Collection: Acquire the IR spectrum of the sample. Typically, multiple scans (e.g., 16 or 32) are co-added to improve the signal-to-noise ratio.

• Data Processing: The collected spectrum should be processed. This includes an ATR correction to account for the wavelength-dependent depth of penetration of the evanescent wave, and a baseline correction to ensure a flat baseline.

• Spectrum Analysis: Analyze the processed spectrum, identifying the wavenumbers of the major absorption bands and comparing them to the predicted values.

Comparative Analysis: IR Spectroscopy in Context

While IR spectroscopy is a powerful tool for identifying functional groups, it is often used in conjunction with other analytical techniques for complete structural elucidation.[9][10]

Technique	Information Provided	Strengths	Limitations
Infrared (IR) Spectroscopy	Presence of functional groups.	Fast, non-destructive, sensitive to a wide range of functional groups.	Provides limited information on the connectivity of atoms and the overall molecular framework.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Detailed information about the carbon-hydrogen framework, connectivity of atoms, and stereochemistry.	Provides a comprehensive picture of the molecular structure.	Requires larger sample amounts, more expensive instrumentation, and longer acquisition times compared to IR.
Mass Spectrometry (MS)	Molecular weight and fragmentation patterns, which can be used to deduce the molecular formula and structural fragments.	Extremely sensitive, provides accurate molecular weight information.	Isomeric compounds can be difficult to distinguish without tandem MS (MS/MS).

The integration of these techniques provides a self-validating system for structural confirmation.[9][10] For instance, while IR can confirm the presence of the nitro group, piperidine ring, and aryl ether linkage in 3-(2-Fluoro-4-nitrophenoxy)piperidine, NMR would be essential to confirm the substitution pattern on the aromatic ring and the point of attachment of the phenoxy group to the piperidine ring. Mass spectrometry would provide the definitive molecular weight, confirming the elemental composition.

Conclusion

Infrared spectroscopy serves as a rapid and reliable first-pass analytical technique for the structural validation of 3-(2-Fluoro-4-nitrophenoxy)piperidine. By understanding the characteristic absorption frequencies of its constituent functional groups—the piperidine moiety, the aromatic nitro group, the aryl ether linkage, and the carbon-fluorine bond—a predicted spectrum can be constructed. The experimental acquisition of the IR spectrum, preferably using a convenient method like ATR-FTIR, allows for a direct comparison with these predicted values. While IR spectroscopy is invaluable for functional group identification, a comprehensive and unambiguous structural elucidation is best achieved through its synergistic use with other powerful analytical methods such as NMR and mass spectrometry. This integrated approach ensures the scientific integrity and trustworthiness of the data, which is paramount in the fields of chemical research and drug development.

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A Comparative Guide to the Bioactivity of 3-(2-Fluoro-4-nitrophenoxy)piperidine Analogs

For Researchers, Scientists, and Drug Development Professionals

The piperidine scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis of numerous approved pharmaceuticals.[1] Its synthetic tractability and favorable pharmacokinetic properties make it a privileged starting point for the development of novel therapeutic agents. This guide provides an in-depth comparative analysis of the bioactivity of a series of 3-(2-Fluoro-4-nitrophenoxy)piperidine analogs, a class of compounds with emerging potential in oncology.

The strategic incorporation of a 2-fluoro-4-nitrophenoxy moiety at the 3-position of the piperidine ring introduces key electronic and structural features that can drive interactions with biological targets. The electron-withdrawing nature of the nitro group and the electronegativity of the fluorine atom can significantly influence the molecule's binding affinity and metabolic stability. This guide will delve into the synthesis, in vitro evaluation, and structure-activity relationships (SAR) of these analogs, offering a comprehensive resource for researchers in the field.

Synthetic Strategy: Building the Analog Library

The synthesis of 3-(2-Fluoro-4-nitrophenoxy)piperidine analogs is typically achieved through a convergent synthetic approach. The key step involves the nucleophilic aromatic substitution (SNA) reaction between a protected 3-hydroxypiperidine and an activated fluoro-nitroaromatic species. Subsequent modifications to the piperidine nitrogen allow for the introduction of a diverse range of substituents, enabling a thorough exploration of the structure-activity landscape.

A general synthetic route is outlined below. The initial protection of the piperidine nitrogen, commonly with a tert-butyloxycarbonyl (Boc) group, prevents side reactions and allows for controlled functionalization. The subsequent Williamson ether synthesis with 2,4-difluoronitrobenzene, followed by deprotection and N-alkylation or N-arylation, yields the final target compounds. The choice of reagents and reaction conditions is critical to ensure high yields and purity of the final products.

Caption: General synthetic workflow for 3-(2-Fluoro-4-nitrophenoxy)piperidine analogs.

Comparative In Vitro Bioactivity: Antiproliferative Effects

While direct comparative studies on a broad series of 3-(2-Fluoro-4-nitrophenoxy)piperidine analogs are limited in publicly available literature, valuable insights can be gleaned from studies on structurally related compounds. Research on piperidine derivatives has consistently highlighted their potential as anticancer agents.[2][3] For instance, a study on (substituted phenyl){4-[3-(piperidin-4-yl)propyl]piperidin-1-yl}methanones demonstrated that a derivative featuring both nitro and fluoro substitutions on the phenyl ring exhibited potent antiproliferative activity against human leukemia cell lines.[4] This suggests that the 2-fluoro-4-nitrophenyl moiety is a promising pharmacophore for anticancer drug design.

To provide a framework for comparison, this guide presents hypothetical bioactivity data for a focused library of 3-(2-Fluoro-4-nitrophenoxy)piperidine analogs against a panel of human cancer cell lines. This data is intended to illustrate the potential structure-activity relationships and guide future research in this area.

Table 1: Comparative Antiproliferative Activity (IC50, µM) of 3-(2-Fluoro-4-nitrophenoxy)piperidine Analogs

Compound ID	R-Group (Substitution on Piperidine Nitrogen)	MCF-7 (Breast)	A549 (Lung)	HCT116 (Colon)
Analog 1	-H	>50	>50	>50
Analog 2	-CH₃	25.4	31.2	28.9
Analog 3	-CH₂CH₃	18.7	22.5	20.1
Analog 4	-CH(CH₃)₂	10.2	12.8	11.5
Analog 5	-Cyclopropyl	8.5	9.1	8.8
Analog 6	-Benzyl	5.1	6.3	5.9
Analog 7	-4-Fluorobenzyl	2.3	3.1	2.8
Doxorubicin	(Reference)	0.8	1.1	0.9

Note: The data presented in this table is hypothetical and intended for illustrative purposes to guide research. It is based on general structure-activity relationship trends observed in similar compound classes.

Structure-Activity Relationship (SAR) Analysis

The hypothetical data in Table 1 suggests several key structure-activity relationships:

• N-Substitution is Crucial: The unsubstituted parent compound (Analog 1) is largely inactive, indicating that functionalization of the piperidine nitrogen is essential for antiproliferative activity.

• Impact of Alkyl Substituents: Increasing the steric bulk of the N-alkyl substituent from methyl to isopropyl (Analogs 2-4) appears to enhance potency. This may suggest a hydrophobic binding pocket in the target protein.

• Alicyclic and Aromatic Moieties Enhance Activity: The introduction of a cyclopropyl or a benzyl group (Analogs 5 and 6) leads to a significant increase in activity. These groups may provide a better fit within the active site of the biological target.

• Electronic Effects of Aryl Substituents: The addition of a fluorine atom to the benzyl ring (Analog 7) further improves potency. This highlights the potential importance of electronic interactions, such as hydrogen bonding or dipole-dipole interactions, in ligand binding.

Experimental Protocols

To ensure the reproducibility and validity of bioactivity data, standardized experimental protocols are essential. The following provides a detailed methodology for a common in vitro cytotoxicity assay.

MTT Cell Proliferation Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[5]

Materials:

• Human cancer cell lines (e.g., MCF-7, A549, HCT116)

• Complete cell culture medium (e.g., DMEM supplemented with 10% FBS and 1% penicillin-streptomycin)

• 3-(2-Fluoro-4-nitrophenoxy)piperidine analogs (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the existing medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, carefully remove the medium and add 100 µL of fresh medium containing 10 µL of MTT solution to each well. Incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT-containing medium and add 100 µL of the solubilization solution to each well to dissolve the purple formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) by plotting a dose-response curve.

Caption: Step-by-step workflow for the MTT cell proliferation assay.

Potential Signaling Pathways and Mechanisms of Action

While the precise molecular targets of 3-(2-Fluoro-4-nitrophenoxy)piperidine analogs are yet to be fully elucidated, their structural features suggest potential interactions with key signaling pathways implicated in cancer progression. Many piperidine-containing compounds have been shown to modulate the activity of protein kinases, which are critical regulators of cell growth, differentiation, and survival.[6]

The PI3K/Akt/mTOR pathway is a frequently dysregulated signaling cascade in many cancers, making it an attractive target for therapeutic intervention.[2][7] It is plausible that 3-(2-Fluoro-4-nitrophenoxy)piperidine analogs could exert their antiproliferative effects by inhibiting one or more kinases within this pathway.

Caption: Potential mechanism of action via inhibition of the PI3K/Akt/mTOR pathway.

Further investigation, including kinase profiling and molecular docking studies, will be necessary to identify the specific molecular targets and elucidate the precise mechanism of action of this promising class of compounds.

Conclusion and Future Directions

The 3-(2-Fluoro-4-nitrophenoxy)piperidine scaffold represents a promising starting point for the development of novel anticancer agents. The preliminary (hypothetical) structure-activity relationships discussed in this guide highlight the importance of N-substitution on the piperidine ring for biological activity. Further diversification of this scaffold, coupled with robust in vitro and in vivo evaluation, is warranted to fully explore its therapeutic potential. Future research should focus on synthesizing a broader range of analogs, identifying the specific molecular targets, and optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds.

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Elemental Analysis Standards for 3-(2-Fluoro-4-nitrophenoxy)piperidine: A Comparative Methodological Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Publish Comparison Guide & Experimental Protocols

The Analytical Challenge: Fluorinated, Nitrogen-Rich Aromatics

In pharmaceutical development, validating the empirical formula of building blocks like 3-(2-Fluoro-4-nitrophenoxy)piperidine (Chemical Formula: C₁₁H₁₃FN₂O₃) is a critical quality control step. However, standard elemental analysis (EA) techniques often fail when applied to this molecule due to two distinct structural features:

• The Highly Electronegative Fluorine Atom: During standard combustion, fluorine forms hydrogen fluoride (HF) and tetrafluoromethane (CF₄). HF corrodes quartz combustion tubes and artificially inflates hydrogen readings (by reacting with silica to form water), while CF₄ traps carbon, leading to negatively biased carbon mass fractions[1].

• The Nitro Group (-NO₂): Flash combustion of nitroaromatics generates a complex mixture of nitrogen oxides (NOx). If not quantitatively reduced to N₂ gas, these oxides cause severe peak tailing and inaccurate nitrogen quantification[2].

To achieve the theoretical mass fractions required for publication or patent filing (typically ±0.3% absolute error), a dual-method approach is required.

Table 1: Theoretical Elemental Composition (C₁₁H₁₃FN₂O₃)

Element	Atomic Mass ( g/mol )	Atoms	Total Mass	Mass Fraction (%)
Carbon (C)	12.011	11	132.121	55.00%
Hydrogen (H)	1.008	13	13.104	5.45%
Fluorine (F)	18.998	1	18.998	7.91%
Nitrogen (N)	14.007	2	28.014	11.66%
Oxygen (O)	15.999	3	47.997	19.98%
Total	240.234	100.00%

Comparative Methodology Guide

To accurately profile 3-(2-Fluoro-4-nitrophenoxy)piperidine, laboratories must choose between or combine several analytical techniques. The table below objectively compares the performance of these alternatives.

Table 2: Comparison of Elemental Analysis Techniques

Analytical Technique	Target Elements	Sample Size	Accuracy / Precision	Mechanistic Pros & Cons
Modified CHNS/O Combustion	C, H, N, O	2 - 5 mg	± 0.3% absolute	Pros: High throughput; simultaneous CHN detection[2]. Cons: Cannot quantify Fluorine. Requires specialized halogen traps (Ag₂WO₄) to prevent HF damage[1]. Oxygen requires a separate pyrolysis run[3].
Combustion Ion Chromatography (CIC)	F (Total Organic Fluorine)	5 - 10 mg	± 0.5% absolute	Pros: Gold standard for organofluorine quantification; completely mineralizes C-F bonds[4][5]. Cons: Cannot quantify C, H, N, or O. Requires separate IC infrastructure[6].
X-ray Photoelectron Spectroscopy (XPS)	Surface C, N, O, F	> 10 mg	Semi-quantitative (± 5-10%)	Pros: Non-destructive; provides chemical state information. Cons: Only measures surface composition (top 10 nm). Not suitable for bulk empirical formula validation.

Integrated Analytical Workflow

Because no single instrument can accurately quantify C, H, N, O, and F simultaneously without interference, a bifurcated workflow is the industry standard.

Figure 1: Integrated elemental analysis workflow for fluorinated organic compounds.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems , incorporating internal checks to guarantee the causality of the results.

Protocol A: Modified CHN/O Flash Combustion (Carbon, Hydrogen, Nitrogen, Oxygen)

Causality Focus: Preventing HF interference and reducing NOx species.

• System Equilibration & Blank Validation: Purge the elemental analyzer with ultra-high purity Helium (carrier) and Oxygen (combustion). Run 3-5 empty tin capsules until the Thermal Conductivity Detector (TCD) baseline stabilizes and the carbon/nitrogen background drops below 0.01%.

• Halogen Scavenger Preparation: Pack the primary quartz combustion tube with a 50-70 mm layer of silver tungstate (Ag₂WO₄) and magnesium oxide (MgO). Mechanistic rationale: This acts as an irreversible sink, binding liberated fluorine as solid AgF or MgF₂, preventing it from forming CF₄ or HF[1][2].

• Matrix-Matched Calibration: Calibrate the instrument using 2-3 mg of a certified fluorinated standard (e.g., 4-fluorobenzoic acid). Self-Validation: If the carbon reading of the standard is artificially low, the halogen trap is exhausted and must be replaced.

• Sample Combustion (CHN): Weigh exactly 2.000 - 3.000 mg of 3-(2-Fluoro-4-nitrophenoxy)piperidine into a tin capsule. Drop the capsule into the 1000°C combustion reactor during a dynamic injection of oxygen[2][3].

• NOx Reduction: Pass the combusted gas mixture through a secondary reactor packed with elemental copper at 650°C. Mechanistic rationale: This step quantitatively strips oxygen from the nitro-derived NOx species, reducing them entirely to N₂ gas for accurate nitrogen detection[2].

• Oxygen Determination (Separate Run): Weigh 1-2 mg of sample into a silver capsule. Pyrolyze at 1060°C - 1480°C over granulated carbon black in a strictly oxygen-free environment. This converts all organic oxygen from the nitro and ether groups into carbon monoxide (CO), which is then separated and detected[2][3].

Protocol B: Combustion Ion Chromatography (CIC) for Total Organic Fluorine

Causality Focus: Complete mineralization of the C-F bond.

Because CHNS analyzers only trap halogens rather than quantifying them, CIC is the required standard for verifying the 7.91% fluorine mass fraction[4][7].

• System Calibration: Prepare a 5-point calibration curve (0.1 to 10 mg/L) using a certified sodium fluoride (NaF) standard.

• Spike Recovery (Self-Validation): Prepare a quality control sample by spiking a known concentration of perfluorohexane sulfonic acid (PFHxS) into a blank matrix. Recovery must fall within 90-110% to validate the efficiency of the pyrohydrolysis[6].

• Pyrohydrolytic Combustion: Weigh 5-10 mg of the compound into a ceramic boat. Introduce the boat into a furnace at 1050°C under an Argon/Oxygen atmosphere. Continuously inject ultra-pure water to generate steam. Mechanistic rationale: The presence of water vapor (pyrohydrolysis) ensures the complete conversion of the highly stable C-F bond into hydrogen fluoride (HF) gas, preventing the formation of inert CF₄[4][5].

• Gas Absorption: Route the effluent gas into an absorption tube containing an aqueous solution (e.g., dilute H₂O₂) to trap the HF gas as dissolved fluoride (F⁻) ions[5][6].

• Ion Chromatography (IC) Analysis: Inject an aliquot of the absorption solution into an IC system equipped with an anion-exchange column and a suppressed conductivity detector to accurately quantify the fluoride peak[5].

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Differentiating 3-(2-Fluoro-4-nitrophenoxy)piperidine from regioisomers via spectroscopy

Title: Spectroscopic Differentiation of 3-(2-Fluoro-4-nitrophenoxy)piperidine from its Regioisomers: A Comprehensive Analytical Guide

Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals

Introduction: The Analytical Challenge

In the synthesis of active pharmaceutical ingredients (APIs) and fine chemicals, distinguishing between closely related regioisomers is a critical quality control mandate[1]. The compound 3-(2-Fluoro-4-nitrophenoxy)piperidine is a highly versatile building block; however, its synthesis or degradation can yield closely related positional isomers.

This guide provides an objective, self-validating spectroscopic workflow to unambiguously differentiate the target molecule from its two most common regioisomeric pitfalls:

• Aliphatic Regioisomer (Isomer A): 4-(2-Fluoro-4-nitrophenoxy)piperidine (differing in the piperidine attachment point).

• Aromatic Regioisomer (Isomer B): 3-(3-Fluoro-4-nitrophenoxy)piperidine (differing in the fluorine position on the benzene ring).

Mechanistic Causality in Spectroscopic Differentiation

To establish a self-validating analytical system, one must understand the causality behind the spectral phenomena rather than just comparing peaks.

• 19F NMR Sensitivity: Fluorine-19 chemical shifts are dominated by the paramagnetic shielding term, making them exquisitely sensitive to local electron density and π -polarization[2]. A fluorine atom situated ortho to an electron-donating ether oxygen (Target) experiences significant shielding. Conversely, a fluorine ortho to a strongly electron-withdrawing nitro group (Isomer B) exists in a highly deshielded microenvironment.

• 1H NMR Topography of the Piperidine Ring: The methine proton (CH-O) in a 3-substituted piperidine occupies a chiral (or pseudo-chiral) center, rendering the adjacent equatorial and axial protons magnetically inequivalent. This results in a complex, asymmetric multiplet. In contrast, the 4-substituted piperidine possesses a plane of symmetry, yielding a simplified, pseudo-symmetric septet (often appearing as a triplet of triplets)[3].

• Orthogonal MS/MS Cleavage: While mass spectrometry is less definitive for aromatic positional isomers, collision-induced dissociation (CID) of the piperidine ring yields distinct fragmentation patterns based on the stability of the resulting iminium ions, differentiating C3 from C4 linkages[4].

Visualized Analytical Workflows

Caption: Analytical workflow for the orthogonal spectroscopic differentiation of piperidine ether regioisomers.

Caption: Decision logic tree for differentiating structural and positional regioisomers via 1H and 19F NMR.

Experimental Protocols

Protocol 1: High-Resolution NMR Acquisition (The Gold Standard)

• Sample Preparation: Dissolve 15–20 mg of the highly purified analyte in 0.6 mL of CDCl3 (100% deuterated, containing 0.03% v/v TMS as an internal standard). Ensure complete dissolution to maintain sharp lineshapes.

• Instrument Setup: Utilize a 500 MHz or 600 MHz NMR spectrometer equipped with a cryoprobe to maximize the signal-to-noise ratio for 2D experiments.

• 1H NMR Acquisition: Acquire standard 1H spectra using a 30° pulse angle, a 2.0 s relaxation delay (d1), and 64 scans. Zero-fill to 64k data points and apply a 0.3 Hz exponential line broadening prior to Fourier transformation.

• 19F NMR Acquisition: Acquire 19F spectra at 470 MHz (on a 500 MHz console). Use a spectral width of 250 ppm, centered at -100 ppm. Critical Step: Acquire one spectrum with inverse-gated 1H decoupling (to obtain clean singlets for chemical shift analysis) and one without decoupling (to extract 3JHF​ and 4JHF​ coupling constants)[3].

• 2D HMBC Acquisition: Acquire a 1 H- 13 C HMBC spectrum optimized for long-range couplings ( nJCH​ = 8 Hz) to map the 3-bond correlation from the piperidine CH-O proton to the aromatic ipso-carbon.

Protocol 2: LC-MS/MS Orthogonal Confirmation

• Chromatography: Inject 2 µL of a 1 µg/mL solution onto a C18 UPLC column (50 x 2.1 mm, 1.7 µm). Utilize a gradient of 0.1% formic acid in water (Mobile Phase A) and acetonitrile (Mobile Phase B).

• Mass Spectrometry: Operate a Q-TOF or Triple Quadrupole mass spectrometer in ESI+ mode. Isolate the [M+H]+ precursor ion ( m/z 241.1).

• Fragmentation: Apply a normalized collision energy of 25 eV. Monitor the low-mass region for specific piperidine ring fragments that differentiate the C3 vs. C4 linkage[4].

Quantitative Data Comparison

The following tables summarize the expected spectroscopic parameters that serve as the diagnostic fingerprints for each isomer.

Table 1: Key 1H and 19F NMR Diagnostic Signals (in CDCl3)

Analytical Target	Target: 3-(2-Fluoro-4-nitrophenoxy)	Isomer A: 4-(2-Fluoro-4-nitrophenoxy)	Isomer B: 3-(3-Fluoro-4-nitrophenoxy)
19 F NMR Shift	~ -132 ppm (Singlet, decoupled)	~ -132 ppm (Singlet, decoupled)	~ -115 ppm (Singlet, decoupled)
Fluorine Environment	Ortho to -OR, Meta to -NO 2​	Ortho to -OR, Meta to -NO 2​	Ortho to -NO 2​ , Meta to -OR
1 H NMR (CH-O)	~ 4.5 ppm (Complex multiplet)	~ 4.6 ppm (Symmetrical tt / septet)	~ 4.5 ppm (Complex multiplet)
Aromatic 3JHF​	~ 8.5 Hz (Couples with H-3)	~ 8.5 Hz (Couples with H-3)	~ 9.0 Hz (Couples with H-2)

Table 2: 2D HMBC Connectivity Validation

Isomer	CH-O Proton Shift	Correlated Aromatic 13 C (ipso)	Diagnostic Value
Target	H-3 (~ 4.5 ppm)	C-1 (~ 150 ppm, doublet due to 2JCF​ )	Confirms 3-piperidine linkage to the 2-fluoro ring.
Isomer A	H-4 (~ 4.6 ppm)	C-1 (~ 150 ppm, doublet due to 2JCF​ )	Confirms 4-piperidine linkage to the 2-fluoro ring.
Isomer B	H-3 (~ 4.5 ppm)	C-1 (~ 162 ppm, singlet or weak 3JCF​ )	Confirms 3-piperidine linkage to the 3-fluoro ring.

References

• Complete analysis of new psychoactive substances using NMR Source: Bruker URL:[Link][1]

• GC–MS Analysis of Ring and Side Chain Regioisomers of Ethoxyphenethylamines Source: Oxford Academic (Journal of Analytical Toxicology) URL:[Link][4]

• Exploring Alternate Methods for the Calculation of High-Level Vibrational Corrections of NMR Spin–Spin Coupling Constants Source: ACS Publications (Journal of Chemical Theory and Computation) URL:[Link][3]

Sources

• 1. Complete analysis of new psychoactive substances using nmr | Bruker [bruker.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

3-(2-Fluoro-4-nitrophenoxy)piperidine proper disposal procedures

Comprehensive Laboratory Disposal and Waste Management Protocol for 3-(2-Fluoro-4-nitrophenoxy)piperidine

As a Senior Application Scientist, establishing a robust, self-validating waste management protocol is as critical as the synthesis or assay itself. 3-(2-Fluoro-4-nitrophenoxy)piperidine (and its hydrochloride or Boc-protected derivatives) is a highly specialized bifunctional building block, frequently utilized in the development of receptor tyrosine kinase inhibitors, such as c-Met inhibitors[1][2].

Due to its specific structural motifs—a basic piperidine ring, an electron-withdrawing nitroaromatic group, and a stable carbon-fluorine (C-F) bond—this compound cannot be treated as generic organic waste. Improper disposal risks environmental contamination with persistent fluorinated organics and the release of toxic nitrogen oxides (NOx) or hydrogen fluoride (HF)[3].

The following guide provides the physicochemical rationale and step-by-step operational methodologies for the safe segregation and disposal of this compound.

Part 1: Physicochemical Hazard Profile & Disposal Causality

To design a self-validating disposal system, we must first understand the causality behind the compound's behavior in waste streams:

• The Fluorine Moiety: The C-F bond is exceptionally strong. Standard biological or low-temperature chemical degradation is ineffective. Complete destruction requires high-temperature rotary kiln incineration (>1100°C). Because combustion generates highly corrosive and toxic hydrogen fluoride (HF) gas, the waste must be routed to a facility equipped with alkaline flue gas scrubbers[3]. Therefore, all organic solutions containing this compound must be strictly segregated into Halogenated Organic Waste .

• The Nitroaromatic Group: Nitroaromatics can be environmentally persistent and toxic. Furthermore, unreacted precursors or degradation products like 2-fluoro-4-nitrophenol form intensely yellow, water-soluble phenoxide salts under basic conditions[4].

• The Piperidine Ring: As a secondary amine, the piperidine moiety is basic. In acidic aqueous waste, it will protonate and remain highly water-soluble, complicating extraction.

Part 2: Waste Stream Categorization

The following table summarizes the quantitative and qualitative routing of waste streams containing 3-(2-Fluoro-4-nitrophenoxy)piperidine.

Waste Matrix	Primary Constituents	Designated Waste Stream	Causality & Operational Rationale
Solid	Neat powder, contaminated silica gel, PPE	Hazardous Solid Waste	Direct thermal destruction. Prevents aerosolization of active pharmaceutical intermediates.
Organic Liquid	DCM, EtOAc, MeOH, DMSO	Halogenated Organic Waste	Critical: Even if dissolved in non-halogenated solvents (e.g., MeOH), the presence of the fluorine atom mandates routing to the halogenated stream to ensure HF scrubber treatment during incineration.
Aqueous Liquid	Reaction buffers, aqueous washes	Aqueous Hazardous Waste	Must be pre-treated (pH adjusted) to precipitate trace organics before final effluent discharge or incineration[4].

Part 3: Step-by-Step Disposal Methodologies

Every protocol must be a self-validating system. Do not rely on visual inspection alone; use pH indicators and phase separation checks to validate the waste state.

Protocol A: Management of Mixed Aqueous/Organic Reaction Waste

During extraction or purification, you will generate biphasic waste.

• Phase Separation: Transfer the biphasic mixture to a separatory funnel. Allow 15 minutes for complete phase separation to ensure no micro-emulsions remain.

• Organic Routing: Drain the organic layer directly into a designated Halogenated Organic Waste carboy. Validation: Ensure the carboy is explicitly labeled for "Fluorinated/Nitroaromatic Organics" to alert the waste management facility of the NOx and HF generation potential.

• Aqueous Pre-treatment (The Phenoxide Check): Aqueous waste from these reactions often contains intensely yellow nitrophenoxide salts (from degraded or unreacted 2-fluoro-4-nitrophenol)[4].

  • Action: Slowly acidify the aqueous layer to pH 3 using 1M HCl[4].

  • Causality: Acidification protonates the nitrophenoxide, converting it into the free phenol, which is significantly less water-soluble and will precipitate out of the aqueous phase[4].

• Filtration: Filter the acidified aqueous suspension. Route the filtered solid precipitate to Hazardous Solid Waste for incineration[4].

• Final Aqueous Routing: Readjust the remaining filtrate to a neutral pH (6-8) using 1M NaOH before routing to the final Aqueous Waste carboy, ensuring compliance with standard municipal or institutional effluent regulations.

Protocol B: Disposal of Neat Solid Compound

• Containment: Place any expired, degraded, or residual neat 3-(2-Fluoro-4-nitrophenoxy)piperidine into a sealable, compatible secondary container (e.g., a high-density polyethylene (HDPE) wide-mouth jar).

• Labeling: Affix a GHS-compliant label indicating "Toxic Solid, Organic, N.O.S. (Contains Fluorinated Nitroaromatics)".

• Logistics: Store in a ventilated hazardous waste cabinet away from strong reducing agents (due to the nitro group) until pickup by a licensed environmental health and safety (EHS) contractor.

Part 4: Waste Routing Decision Pathway

The following diagram illustrates the logical flow for segregating waste containing 3-(2-Fluoro-4-nitrophenoxy)piperidine to ensure environmental compliance and safety.

Workflow for the segregation and disposal of fluorinated nitroaromatic piperidine waste.

References

• The Azaindole Framework in the Design of Kinase Inhibitors. National Institutes of Health (NIH). Available at:[Link]

• Amidophenoxyindazoles useful as inhibitors of c-met. Google Patents (WO2010011538A1).

Sources

• 1. The Azaindole Framework in the Design of Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. 2-[(4-Nitrophenoxy)methyl]pyridine | 145654-42-8 | Benchchem [benchchem.com]

Personal protective equipment for handling 3-(2-Fluoro-4-nitrophenoxy)piperidine

Operational Safety and Handling Guide: 3-(2-Fluoro-4-nitrophenoxy)piperidine

As a highly functionalized intermediate, 3-(2-Fluoro-4-nitrophenoxy)piperidine is widely utilized in medicinal chemistry and drug development for synthesizing complex active pharmaceutical ingredients (APIs). While its structural properties make it an excellent candidate for nucleophilic aromatic substitution (S_NAr) and cross-coupling reactions, they also introduce distinct occupational hazards[1].

To build a self-validating safety protocol, researchers must first understand the causality behind the compound's hazard profile rather than relying on generic safety templates.

Hazard Causality & Mechanistic Risks

Understanding why a chemical is dangerous is the first step in effective risk mitigation:

• Alkaline Irritation (Category 2): The piperidine ring acts as a basic secondary amine. Upon contact with the physiological moisture of the skin or eyes, it generates localized alkaline conditions. This leads to rapid lipid saponification and protein denaturation, causing severe skin and eye irritation[2].

• Enhanced Dermal Penetration: The inclusion of a fluorine atom on the nitrophenoxy ring significantly increases the molecule's lipophilicity. This allows the compound to more easily bypass the stratum corneum (the skin's outermost barrier), increasing the risk of systemic toxicity upon dermal contact[3].

• Respiratory Sensitization (STOT SE 3): Inhalation of aerosolized particulates containing the nitroaromatic moiety can trigger acute respiratory tract irritation[2]. Systemic absorption of nitroaromatics is also linked to methemoglobinemia, making stringent inhalation controls mandatory.

Quantitative Safety & Physical Parameters

The following table summarizes the critical physicochemical data and the corresponding operational limits required for safe handling[1][3].

Parameter	Specification / Value	Operational Implication
Molecular Formula	C₁₁H₁₃FN₂O₃	Contains halogen and nitrogen; strictly dictates halogenated waste segregation.
Physical State	Solid (Powder/Crystalline)	High risk of aerosolization during weighing; mandates chemical fume hood use.
Storage Temperature	2°C to 8°C (Sealed)	Prevents thermal degradation and minimizes ambient vapor pressure.
Fume Hood Face Velocity	80 – 120 fpm (0.4 - 0.6 m/s)	Minimum airflow required to prevent operator inhalation of fine dust.
Glove Breakthrough Time	> 480 minutes (Nitrile, 0.11mm)	Standard nitrile is sufficient for dry solid contact, but fails rapidly against polar aprotic solvents (e.g., DMSO/DMF).

Personal Protective Equipment (PPE) Matrix

Do not rely on generic lab safety standards. The PPE selected for 3-(2-Fluoro-4-nitrophenoxy)piperidine must specifically counteract its basicity and lipophilicity.

• Hand Protection: Wear standard nitrile examination gloves (minimum 0.11 mm thickness) for handling the dry powder. Crucial Insight: If the compound is dissolved in solvents like DMF or DMSO (common for S_NAr reactions), you must upgrade to Butyl rubber gloves. DMSO acts as a carrier solvent, rapidly dragging the dissolved toxicant through standard nitrile and into the skin[4].

• Eye/Face Protection: ANSI Z87.1-compliant tightly fitting safety goggles are mandatory. Standard safety glasses with side shields are inadequate against the severe eye damage potential of airborne piperidine dust[2].

• Body Protection: A flame-retardant, anti-static lab coat (e.g., Nomex) with elastic cuffs. This prevents static discharge, which is critical when handling the compound near flammable organic solvents[4].

Standard Operating Procedure (SOP): Safe Dispensing and Reaction Setup

This step-by-step methodology ensures a self-validating workflow where each step verifies the safety of the next.

• Environmental Verification: Before retrieving the chemical, verify that the chemical fume hood monitor reads a face velocity between 80 and 120 fpm. Clear the hood of any strong oxidizers or acids to prevent incompatible reactions[5].

• Thermal Equilibration: Retrieve the sealed vial from the 2-8°C refrigerator. Do not open it immediately. Allow the vial to sit in the fume hood for 15-20 minutes to reach room temperature. Opening a cold vial causes atmospheric moisture to condense on the chemical, degrading the reagent and potentially increasing its reactivity.

• Dispensing: Don all required PPE. Open the vial keeping the sash as low as ergonomically possible. Use an anti-static weighing spatula to transfer the solid to a tared vessel.

• Solvent Addition: If preparing a stock solution, add the solvent slowly down the side of the vessel to minimize dust kick-up. Cap the vessel immediately after dissolution.

• Immediate Decontamination: Wipe down the analytical balance and surrounding hood surface with an isopropanol-dampened wipe, followed by a water-dampened wipe to neutralize any microscopic amine residue.

Emergency Spill Response and Disposal Plan

In the event of an accidental release, follow this procedural response to mitigate exposure and environmental contamination.

• Evacuate & Assess: Immediately step back and alert personnel in the vicinity. Assess if the spill is dry powder or a solvent solution.

• Containment: Do not use a water jet or dry sweeping, as this will aerosolize the toxic dust[5]. For solid spills, gently cover the powder with a damp absorbent pad. For liquid spills, encircle and cover with an inert binding material (e.g., sand or vermiculite).

• Collection: Use non-sparking polypropylene tools to scoop the absorbed material. Place all waste into a chemically resistant, sealable high-density polyethylene (HDPE) container.

• Neutralization: Wash the contaminated surface with a dilute acidic solution (e.g., 5% acetic acid) to neutralize the residual piperidine base, followed by a thorough wash with soap and water[5].

• Disposal: Label the HDPE container explicitly as "Hazardous Halogenated Organic Waste" . Never mix this waste with acidic waste streams, as the basic amine can trigger an exothermic reaction. Store in a vented waste carboy until professional hazardous waste collection.

Spill Response Workflow

Figure 1: Emergency spill response workflow for fluoronitrophenoxy piperidine derivatives.

References[1] Piperidine, 3-(3-fluoro-4-nitrophenoxy)- 1285572-27-1 wiki, Guidechem,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGyViB7wdA9Tn5R6bmCa0KUYOcGb00zsXQfhhmv1E6Yd86Hc6-G4bwlCtX8O5iaf1FG1AcvkVO0dvuUv799iI_338VrE7Xamo_BNwtRdjjZEvNp-gwE9Z0d3JqYoYlmiM8_BojNh5TgIfuc6sM599KdIyw6yqcPCgYRDy9L4aU2VOOJeNi2mOBo8q5KN7Xu7pE=[2] SAFETY DATA SHEET - N-(4-Nitrophenyl)piperidine, Fisher Scientific,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHTBimIkkNuW7QTPpncRutmNIiKYHC8fLh_rSbfrJs6hXFWZBaDliw_Jb49cg4uuLtaFf95SJE5Hd2LWwFCa6BgQ5n6xKYY8DABEd7cU9GDQjbkEBsa2IxqEqLrhZJwZOYokrPdqZJu8MmIHkwywRnfridmreJWrW9WDONmxGXANyJJMxy8d_4Adw9U_dmCpDivKNBVfsRFoHe-aGVrGwW9Jt4wah36YfLFStSGUnU47l2OnDYLQc8U7AJfQtoU[3] 721958-60-7 | 4-(2-Fluoro-4-nitrophenyl)piperidine, ChemScene,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFx9O3OSg14QXRsevleMpngUkdWvtTKGMi897eHASi4oCeVHOdBQ9Tz9sCuHk9QV22sbVpgS9LBsT5Kxq9sqcFXnULBRy0S1tNFAB-E4Uvh0_uhC7pNrNo-ay9u-A4ZSKd5oJ2tgpihsURyCV5T[4] SAFETY DATA SHEET, Sigma-Aldrich,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG1GFWbtqH9NV51d7HwZ62JOUp3UOgvVNshn3jHyVWo9YNF0J_tEI4QddbHMVVU_C6Zek9aM-jRYnpMCaLzOxztAK_e1KztAFrkQQgB55a7KEYDk3JoFImhtM5lJWGe6nqdmAyXI_90KmAWpSVs[5] Safety Data Sheet - 3,3-Dichloro-1-(4-nitrophenyl)piperidin-2-one, Key Organics,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG4J7HuD6PhEEYN7m5iYQoXpeviJGZreffOk5xadFM789K1_Tf9-dgeSU3C6j1jkb4NLlxfW-0JYguspOOh32K4g19Ov5aQ8uEK-G5-iEmGtank_rzZusstxdCEPBqSPuFsyv_PUnfW9W6cBMPcsJxgNdBfHz4ErA==

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